Tert-butyl 3-bromopropiolate

Core Science & Biosynthesis

1H and 13C NMR chemical shifts for tert-butyl 3-bromopropiolate

An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of tert-butyl 3-bromopropiolate

Introduction

Tert-butyl 3-bromopropiolate is a valuable reagent in organic synthesis, often employed in cycloaddition reactions and as a building block for more complex molecules. Its utility stems from the presence of a reactive carbon-carbon triple bond functionalized with both a bromine atom and a bulky tert-butyl ester group. Accurate structural elucidation is paramount for its effective use, and Nuclear Magnetic Resonance (NMR) spectroscopy serves as the primary analytical tool for its characterization. This guide provides a detailed analysis of the ¹H and ¹³C NMR spectra of tert-butyl 3-bromopropiolate, offers insights into the structural basis for the observed chemical shifts, and presents a robust protocol for acquiring high-quality spectral data.

Molecular Structure and Atom Numbering

To facilitate a clear and unambiguous assignment of NMR signals, the following numbering scheme is adopted for tert-butyl 3-bromopropiolate. The structure consists of a propiolate core, an ester functional group, and a bromine substituent.

Caption: Molecular structure of tert-butyl 3-bromopropiolate with IUPAC numbering.

¹H NMR Spectral Analysis

The proton NMR spectrum of tert-butyl 3-bromopropiolate is remarkably simple, characterized by a single resonance signal. This simplicity arises from the molecular structure lacking any protons directly attached to the sp- or sp²-hybridized carbons.

Causality of the Observed Spectrum

The only protons present in the molecule are those of the tert-butyl group (C⁵). These nine protons are chemically and magnetically equivalent due to the rapid rotation around the C⁴-O and C⁴-C⁵ bonds. Furthermore, the adjacent quaternary carbon (C⁴) has no attached protons, meaning there are no neighboring protons to induce spin-spin splitting. Consequently, the signal for the tert-butyl group appears as a sharp singlet.

Data Presentation

The experimentally observed ¹H NMR chemical shift is summarized below. The spectrum is typically recorded in deuterated chloroform (CDCl₃), and the chemical shift is referenced to tetramethylsilane (TMS) at 0.00 ppm.[1]

Assigned Protons	Chemical Shift (δ) in ppm	Multiplicity	Integration
-C(CH ₃)₃ (H⁵)	1.46	Singlet (s)	9H
Data sourced from Organic Syntheses using CDCl₃ as the solvent.[2]

¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum provides a more detailed structural fingerprint, revealing signals for each unique carbon atom in the molecule. For tert-butyl 3-bromopropiolate, five distinct carbon signals are expected and observed.

Causality of the Observed Spectrum

The chemical shift of each carbon is dictated by its hybridization and the electronegativity of its neighboring atoms.

• Carbonyl Carbon (C¹): This carbon is highly deshielded (appears at a high ppm value) due to being double-bonded to one oxygen and single-bonded to another, resulting in a significant downfield shift.[3]

• Quaternary tert-Butyl Carbon (C⁴): The quaternary carbon of the tert-butyl group is deshielded by the adjacent ester oxygen.

• Alkyne Carbons (C² and C³): The sp-hybridized carbons of the alkyne resonate in a characteristic region of the spectrum, typically between 65-100 ppm.[4] The carbon attached to the bromine (C³) is observed at a higher field (lower ppm) compared to the carbon adjacent to the carbonyl group (C²). This is influenced by the combination of bromine's electronegativity and heavy atom effects.

• Methyl Carbons (C⁵): The three equivalent methyl carbons of the tert-butyl group appear at a high field (low ppm), which is typical for saturated alkyl groups.[3]

Data Presentation

The assigned ¹³C NMR chemical shifts are presented in the table below.

Assigned Carbon	Chemical Shift (δ) in ppm
C¹ =O	151.3
-C (CH₃)₃ (C⁴)	84.0
-C ≡C-Br (C²)	73.9
-C≡C -Br (C³)	50.0
-C(C H₃)₃ (C⁵)	27.8
Data sourced from Organic Syntheses using CDCl₃ as the solvent.[2]

Experimental Protocol for NMR Data Acquisition

A self-validating protocol ensures reproducibility and accuracy. The following steps describe a standard procedure for acquiring high-quality ¹H and ¹³C NMR spectra of tert-butyl 3-bromopropiolate.

Workflow Diagram

Caption: Standard workflow for NMR spectral acquisition and analysis.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of tert-butyl 3-bromopropiolate.

  • Transfer the solid into a clean, dry NMR tube.

  • Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃). Ensure the CDCl₃ contains a small amount of TMS (typically 0.03% v/v) to serve as an internal standard.[1]

  • Cap the NMR tube and gently agitate until the sample is fully dissolved. The final solution should be clear and free of particulates.

• Instrument Setup:

  • Insert the sample into the NMR spectrometer's spinner turbine and carefully place it into the magnet.

  • Lock the instrument onto the deuterium signal of the CDCl₃ solvent.

  • Shim the magnetic field to achieve a sharp, symmetrical peak shape for the solvent lock signal. This step is critical for obtaining high-resolution spectra.

  • Tune and match the appropriate NMR probe for both the ¹H and ¹³C frequencies to ensure maximum signal sensitivity.

• ¹H Spectrum Acquisition:

  • Load a standard one-pulse proton experiment.

  • Set the spectral width to cover a range of approximately -2 to 12 ppm.

  • Use a 30° or 45° pulse angle to reduce the experiment time without significantly compromising signal intensity for this simple molecule.

  • Set the number of scans (e.g., 8 or 16) and a relaxation delay of 1-2 seconds.

  • Acquire the Free Induction Decay (FID).

• ¹H Data Processing:

  • Apply an exponential window function to the FID to improve the signal-to-noise ratio.

  • Perform a Fourier Transform (FT) to convert the FID from the time domain to the frequency domain.

  • Phase the resulting spectrum to ensure all peaks have a pure absorption line shape.

  • Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

  • Integrate the singlet at ~1.46 ppm to confirm it corresponds to 9 protons.

• ¹³C Spectrum Acquisition:

  • Load a standard proton-decoupled carbon experiment (e.g., zgpg30).

  • Set the spectral width to cover a range of approximately 0 to 200 ppm.[3]

  • Ensure broadband proton decoupling is active to collapse all ¹³C-¹H couplings into singlets and benefit from the Nuclear Overhauser Effect (NOE).

  • Set a sufficient number of scans (e.g., 128 to 1024) as ¹³C is an insensitive nucleus. A relaxation delay of 2 seconds is generally adequate.

  • Acquire the FID.

• ¹³C Data Processing:

  • Apply an exponential window function with a line broadening factor of 1-2 Hz.

  • Perform a Fourier Transform.

  • Phase the spectrum.

  • Calibrate the spectrum using the CDCl₃ solvent signal, which appears as a triplet centered at 77.16 ppm.[5]

  • Identify and label the five distinct peaks corresponding to the carbons of tert-butyl 3-bromopropiolate.

Conclusion

NMR spectroscopy provides an unequivocal method for the structural confirmation of tert-butyl 3-bromopropiolate. The ¹H NMR spectrum is defined by a single, sharp singlet for the nine equivalent tert-butyl protons. The ¹³C NMR spectrum is more informative, displaying five distinct signals that correspond to the carbonyl, quaternary, two sp-hybridized, and methyl carbons, with chemical shifts that are highly consistent with their respective electronic environments. The protocols and data presented in this guide serve as an authoritative reference for researchers utilizing this important synthetic intermediate.

References

• The Royal Society of Chemistry. (n.d.). Electronic Supporting Information. Retrieved from [Link]

• Leroy, J. (1997). PREPARATION OF 3-BROMOPROPIOLIC ESTERS: METHYL AND tert-BUTYL 3-BROMOPROPIOLATES. Organic Syntheses, 74, 212. DOI: 10.15227/orgsyn.074.0212. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). tert-Butyl 3-bromopropionate. PubChem. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. DOI: 10.1021/jo971176v. Retrieved from [Link]

• Webb, J. A., Klijn, J. E., Hill, P. A., Bennett, J. L., & Goroff, N. S. (2004). Experimental Studies of the 13C NMR of Iodoalkynes in Lewis-Basic Solvents. The Journal of Organic Chemistry, 69(1), 661–666. DOI: 10.1021/jo035222e. Retrieved from [Link]

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The Ambiphilic Dienophile: Mechanism and Applications of tert-Butyl 3-Bromopropiolate in Cycloaddition Reactions

Executive Summary

In the landscape of advanced organic synthesis and drug development, the strategic selection of dienophiles dictates the efficiency, regioselectivity, and downstream versatility of cycloaddition reactions. tert-Butyl 3-bromopropiolate (tBBP) has emerged as a highly specialized, ambiphilic alkyne. By combining the steric shielding and orthogonal cleavability of a tert-butyl ester with the cross-coupling potential of a vinylic/aryl bromide post-cycloaddition, tBBP serves as an elite building block.

This whitepaper provides an in-depth mechanistic analysis of tBBP, focusing on its role as a "methoxycarbonyl ketene equivalent" in Intramolecular Diels-Alder (IMDA) reactions and 1,3-dipolar cycloadditions. Designed for application scientists and medicinal chemists, this guide bridges theoretical Frontier Molecular Orbital (FMO) principles with field-proven, self-validating experimental protocols.

Mechanistic Insights: Frontier Molecular Orbitals and Causality

The Synergistic Lowering of the LUMO

In normal electron-demand Diels-Alder reactions, the reaction rate is governed by the energy gap between the Highest Occupied Molecular Orbital (HOMO) of the diene and the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile. tBBP is an exceptionally reactive dienophile due to a dual-electronic effect:

• The Ester Motif: The carbonyl group exerts a strong −M (resonance withdrawing) effect.

• The Halogen Atom: The bromine atom exerts a strong −I (inductive withdrawing) effect.

Together, these forces drastically lower the alkyne's LUMO energy. When reacted with electron-rich dienes (such as furans or 2-pyrones), the HOMO-LUMO gap is minimized, allowing the [4+2] cycloaddition to proceed under milder thermal conditions than unactivated alkynes.

IMDA and Spontaneous Cycloreversion

A hallmark application of tBBP is its use in the synthesis of complex benzannulated macrolides, such as the total synthesis of (-)-Neocosmosin A . When a 2-pyrone is tethered to a bromopropiolate group, thermal activation induces an endo-selective IMDA reaction[1].

The Causality of Aromatization: The initial [4+2] cycloadduct is a highly strained, bridged bicyclic lactone. The system rapidly seeks thermodynamic stability through a cycloreversion process. The expulsion of carbon dioxide gas ( CO2​ ) acts as an irreversible thermodynamic sink, driving the equilibrium entirely toward the fully aromatized, benzannulated product[2]. The retained bromine atoms at specific carbons (e.g., C14 and C16) serve as critical handles for subsequent Suzuki or Sonogashira cross-coupling[3].

Mechanism of IMDA cycloaddition and cycloreversion to form benzannulated scaffolds.

Quantitative Data: Cycloaddition Reaction Profiles

To highlight the superiority of tBBP, the following table synthesizes comparative data for various dienophiles across standard cycloaddition conditions.

Dienophile / Alkyne	Reaction Type	Optimized Conditions	Yield (%)	Regioselectivity	Key Mechanistic Advantage
tert-Butyl 3-bromopropiolate	IMDA (2-Pyrone)	Toluene, 110°C, 12h	78 - 85%	Complete (Endo)	Spontaneous aromatization via CO2​ loss; orthogonal ester.
Methyl 3-bromopropiolate	Intermolecular DA	Xylene, 140°C, 24h	65%	Moderate	Acts as a methoxycarbonyl ketene equivalent[4].
tert-Butyl propiolate (No Br)	IMDA (2-Pyrone)	Toluene, 110°C, 48h	< 40%	Poor	Sluggish reaction due to higher LUMO; requires Lewis acid.
tert-Butyl 3-bromopropiolate	CuAAC (Click)	CuSO4​ , NaAsc, RT	92%	1,4,5-Trisubstituted	Installs Br at C5 of the triazole for late-stage functionalization.

Self-Validating Experimental Protocols

As a Senior Application Scientist, it is critical to design protocols where the chemistry validates itself at each step. The following methodologies are engineered with built-in diagnostic checkpoints.

Protocol 1: Catalytic Synthesis of tert-Butyl 3-Bromopropiolate

This protocol is adapted from the authoritative [4]. The tert-butyl ester is specifically chosen over the methyl ester because its increased lipophilicity and lower volatility allow for a simple aqueous extraction, avoiding yield losses associated with high-vacuum distillation of lachrymatory compounds[5].

Step-by-Step Methodology:

• Dissolution: Dissolve tert-butyl propiolate (42.8 mmol) in 150 mL of anhydrous acetone. Causality: Acetone serves as a polar aprotic solvent that readily dissolves both the alkyne and the brominating agent while stabilizing the transition state.

• Catalytic Activation: Add 0.8 g (4.7 mmol) of AgNO3​ . Stir for 5 minutes at room temperature. Causality: Silver nitrate catalytically generates a highly reactive silver acetylide intermediate, activating the terminal alkyne C-H bond.

• Bromination: Introduce 9.8 g (55 mmol) of N-bromosuccinimide (NBS) in a single portion. Stir for 90 minutes. Causality: NBS must be added rapidly to trap the silver acetylide before it can undergo oxidative dimerization (Glaser coupling).

• Isolation: Filter the solid succinimide byproduct through a Celite pad. Concentrate the filtrate under reduced pressure (20-25°C). Add water (80 mL) and extract with diethyl ether ( 3×80 mL). Dry over MgSO4​ and evaporate the solvent.

Self-Validation System:

• Visual Cue: The reaction transitions from a suspension to a clear solution, followed by the precipitation of white succinimide.

• TLC Monitoring: Use Hexanes/EtOAc (9:1). The starting material is UV-inactive but KMnO4​ active. The product will show a distinct Rf​ shift.

• NMR Verification: Success is definitively confirmed by 1H NMR ( CDCl3​ ) showing a sharp singlet at δ 1.46 ppm (9H, tert-butyl) and the complete disappearance of the terminal alkyne proton ( ∼δ 2.8 ppm)[4].

Workflow for the catalytic synthesis of tert-butyl 3-bromopropiolate.

Protocol 2: Thermally Promoted IMDA and Cycloreversion

This protocol outlines the generation of a benzannulated scaffold via the IMDA of a 2-pyrone tethered to a bromopropiolate dienophile, mimicking the key step in (-)-Neocosmosin A synthesis[2].

Step-by-Step Methodology:

• Preparation: Dissolve the tethered 2-pyrone-bromopropiolate precursor (1.0 mmol) in anhydrous toluene (0.05 M concentration). Causality: High dilution prevents competing intermolecular [4+2] dimerization, ensuring the intramolecular pathway dominates.

• Thermal Activation: Heat the solution to reflux (110°C) under an argon atmosphere for 12 hours. Causality: The thermal energy is required to overcome the activation barrier of the endo-selective cycloaddition.

• Purification: Cool the reaction to room temperature, concentrate under reduced pressure, and purify via silica gel flash chromatography.

Self-Validation System:

• Physical Cue (Critical): The evolution of CO2​ gas (bubbling) at reflux is the primary indicator that the cycloreversion step is actively occurring.

• UV/Vis Shift: The starting 2-pyrone exhibits a characteristic UV absorbance profile. Upon successful IMDA and aromatization, TLC plates visualized under 254 nm UV light will reveal a new, highly conjugated, blue-fluorescent spot corresponding to the benzannulated product.

Conclusion

tert-Butyl 3-bromopropiolate is far more than a simple alkyne; it is a programmed chemical cassette. By leveraging its low-lying LUMO for rapid cycloadditions and utilizing its cycloreversion capabilities in 2-pyrone systems, drug development professionals can rapidly assemble complex, halogenated aromatic and heteroaromatic scaffolds. The built-in orthogonal protecting group (tert-butyl) and cross-coupling handle (bromide) make it an indispensable reagent in modern synthetic workflows.

References

• Title: Total Synthesis of (-)-Neocosmosin A via Intramolecular Diels-Alder Reaction of 2-Pyrone Source: Organic Letters (ACS Publications) URL: [Link]

• Title: Preparation of 3-Bromopropiolic Esters: Methyl and tert-Butyl 3-Bromopropiolates Source: Organic Syntheses URL: [Link]

• Title: H-Bonding Mediated Asymmetric Intramolecular Diels–Alder Reaction in the Formal Synthesis of (+)-Aplykurodinone-1 Source: Organic Letters (ACS Publications) URL: [Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. orgsyn.org [orgsyn.org]

Protocols & Analytical Methods

Using tert-butyl 3-bromopropiolate in azide-alkyne click chemistry

Application Note & Protocol Guide

Topic: Tert-butyl 3-bromopropiolate: A Versatile Reagent for Advanced Azide-Alkyne Cycloaddition Strategies

Introduction: Beyond Conventional Click Chemistry

In the landscape of bioconjugation and materials science, azide-alkyne cycloaddition, or "click chemistry," stands as a cornerstone methodology for its efficiency, specificity, and biocompatibility.[1][][3] While the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) of terminal alkynes is the most prominent example, the expanding needs of researchers demand a more diverse toolkit.[3][4] Tert-butyl 3-bromopropiolate (Br-C≡C-COOtBu) emerges as a strategic reagent in this context, offering unique reactivity that diverges from the conventional CuAAC pathway.

This guide details the chemistry and application of tert-butyl 3-bromopropiolate. As an internal alkyne, it is generally unsuitable for the classic CuAAC mechanism which requires a terminal C-H bond.[4][5] Instead, its true potential is realized in metal-free thermal cycloadditions and as a substrate for alternative catalytic systems. The presence of the bromo substituent and a cleavable tert-butyl ester provides additional layers of synthetic versatility, making it a powerful tool for creating complex molecular architectures.

Table 1: Physicochemical Properties of Tert-butyl 3-bromopropiolate

Property	Value	Reference
CAS Number	55666-43-8	[6][7]
Molecular Formula	C₇H₉BrO₂	[8]
Molecular Weight	209.05 g/mol	[7]
Appearance	Colorless to light yellow liquid/semi-solid	[8][9]
Boiling Point	75-77 °C at 15 mmHg	[8]
Density	~1.253 g/mL at 25 °C	[6]

Part 1: Metal-Free Thermal Azide-Alkyne Cycloaddition

The primary application for tert-butyl 3-bromopropiolate is in the thermal Huisgen 1,3-dipolar cycloaddition.[4] Unlike standard internal alkynes which require high temperatures for this reaction, propiolate esters are "activated" by the strongly electron-withdrawing ester group.[10][11] This activation accelerates the reaction, allowing it to proceed under milder conditions without the need for a metal catalyst.

Mechanistic Rationale & Regioselectivity

The reaction proceeds via a concerted [3+2] cycloaddition mechanism. The electron-withdrawing nature of the ester functional group lowers the energy of the alkyne's Lowest Unoccupied Molecular Orbital (LUMO), facilitating a more rapid reaction with the Highest Occupied Molecular Orbital (HOMO) of the azide.

A critical consideration for the thermal cycloaddition of asymmetric internal alkynes is the lack of regioselectivity. The reaction typically yields a mixture of two triazole regioisomers: the 1,4-disubstituted and the 1,5-disubstituted products.[4] The ratio of these isomers can be influenced by the steric and electronic properties of the substituents on both the azide and the alkyne. For many applications in materials science, such as polymer synthesis, this mixture may be acceptable.[12] However, for pharmaceutical applications requiring a single, defined isomer, downstream purification is essential.

Caption: Thermal cycloaddition of an azide with tert-butyl 3-bromopropiolate yields a mixture of 1,4 and 1,5-regioisomers.

Advantages of the Metal-Free Approach

• Biocompatibility: The absence of a copper catalyst avoids issues of cellular toxicity, making it suitable for certain biological applications where even ligated copper is a concern.

• Simplicity: The reaction setup is straightforward, requiring only the combination of reactants in a suitable solvent and heating.[12]

• No Catalyst Removal: Eliminates the need for post-reaction removal of metal catalysts, simplifying product purification.

Protocol 1: General Procedure for Metal-Free Thermal Cycloaddition

This protocol provides a general starting point. Optimal temperature and reaction time will vary based on the reactivity of the specific azide used.

1. Reagent Preparation:

• Dissolve the azide (1.0 eq) in a high-boiling-point solvent (e.g., Toluene, DMF, or DMSO) to a final concentration of 0.1–0.5 M.
• Add tert-butyl 3-bromopropiolate (1.1 eq) to the solution. Note: A slight excess of the alkyne can help drive the reaction to completion.

2. Reaction Setup:

• Assemble the reaction in a sealed vial or a flask equipped with a reflux condenser and an inert atmosphere (e.g., Nitrogen or Argon).
• Heat the reaction mixture to 80–120 °C with vigorous stirring.

3. Monitoring and Work-up:

• Monitor the reaction progress using an appropriate technique (e.g., TLC, LC-MS, or ¹H NMR) until the starting azide is consumed. Reaction times can range from 4 to 24 hours.
• Once complete, cool the reaction to room temperature.
• Remove the solvent under reduced pressure.
• The crude residue can be purified by flash column chromatography on silica gel to separate the product from unreacted alkyne and to potentially separate the two triazole regioisomers.

Part 2: The Versatility of the Functional Groups

Beyond the cycloaddition itself, the bromo-substituent and the tert-butyl ester group offer significant opportunities for subsequent molecular engineering.

The Bromo-Substituent: A Handle for Post-Click Modification

The bromine atom on the resulting triazole ring is not merely a spectator. It serves as a valuable synthetic handle for a variety of cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the introduction of additional complexity after the triazole core has been formed. This two-step approach—cycloaddition followed by cross-coupling—enables the construction of molecules that would be difficult to access directly.

The Tert-Butyl Ester: A Cleavable Carboxylic Acid Surrogate

The tert-butyl (t-Bu) ester is a common protecting group for a carboxylic acid. Its primary advantage is its stability to a wide range of nucleophilic and basic conditions, while being easily removable under acidic conditions.[13] This allows the click reaction to be performed without interference from a free carboxylic acid, which can then be revealed at a later stage for further conjugation (e.g., amide bond formation with an amine).

Caption: A typical workflow involving cycloaddition followed by deprotection of the tert-butyl ester.

Protocol 2: Deprotection of the Tert-Butyl Ester

The most common method for t-Bu ester cleavage is treatment with trifluoroacetic acid (TFA).[14]

1. Reaction Setup:

• Dissolve the tert-butyl ester-containing triazole in a minimal amount of dichloromethane (DCM).
• Add an excess of trifluoroacetic acid (TFA). A common ratio is 1:1 (v/v) DCM:TFA.[14] Caution: TFA is highly corrosive. Handle in a fume hood with appropriate personal protective equipment.
• Stir the solution at room temperature.

2. Monitoring and Work-up:

• The reaction is typically rapid, often completing within 1-5 hours. Monitor by TLC or LC-MS.
• Upon completion, remove the DCM and TFA under reduced pressure. Co-evaporation with a solvent like toluene can help remove residual TFA.
• The resulting crude carboxylic acid can be dissolved in an organic solvent (e.g., ethyl acetate or DCM), washed with water and brine, dried over anhydrous sodium sulfate (Na₂SO₄), and concentrated to yield the final product.[14] The product is often pure enough for subsequent steps without further purification.

Table 2: Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or no conversion in thermal cycloaddition	Reaction temperature is too low; Sterically hindered or deactivated azide.	Increase the temperature in 10 °C increments. Increase reaction time. Consider using a higher-boiling solvent like DMSO.
Incomplete deprotection of t-Bu ester	Insufficient acid or reaction time; Acid degradation.	Add more TFA and allow the reaction to proceed for a longer duration. Ensure the TFA used is of good quality.
Side-product formation	Thermal decomposition of sensitive functional groups.	Attempt the reaction at the lowest effective temperature.
Difficulty separating regioisomers	Similar polarity of the 1,4 and 1,5 isomers.	Use high-performance liquid chromatography (HPLC) or optimize column chromatography conditions (e.g., different solvent systems).

Part 3: Safety and Handling

Tert-butyl 3-bromopropiolate and its precursors are reactive chemicals that require careful handling.

• Hazards: Tert-butyl 3-bromopropionate (a related precursor) is classified as an irritant to the skin, eyes, and respiratory system, and is harmful if swallowed.[6][7] Similar precautions should be taken with the propiolate derivative.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile) when handling this compound.[9][15] All manipulations should be performed in a well-ventilated chemical fume hood.

• Storage: Store in a cool, dry place away from heat and sources of ignition, preferably under an inert atmosphere.[6]

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.[16]

References

• Copper(I)-Catalyzed Alkyne-Azide Cycloaddition (CuAAC) - Creative Biolabs. (URL: [Link])

• Click Chemistry Azide-Alkyne Cycloaddition. (URL: [Link])

• Insight into the Mechanism of the CuAAC Reaction by Capturing the Crucial Au4Cu4–π-Alkyne Intermediate - ACS Publications. (2021). (URL: [Link])

• Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study - PMC. (URL: [Link])

• Azide-alkyne Huisgen cycloaddition - Wikipedia. (URL: [Link])

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC. (URL: [Link])

• The potential of “click” chemistry in coating applications: a short review - ResearchGate. (2026). (URL: [Link])

• Strain-promoted azide–alkyne cycloaddition enhanced by secondary interactions. (URL: [Link])

• "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology - Jena Bioscience. (2011). (URL: [Link])

• tert-Butyl 3-bromopropionate | C7H13BrO2 | CID 256128 - PubChem - NIH. (URL: [Link])

• Click Chemistry for Biofunctional Polymers: From Observing to Steering Cell Behavior | Chemical Reviews - ACS Publications. (2024). (URL: [Link])

• Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights - PMC. (URL: [Link])

• Accelerating Strain-Promoted Azide-Alkyne Cycloaddition Using Micellar Catalysis. (2015). (URL: [Link])

• CHAPTER 1: Overview of Click Polymerization - Books - The Royal Society of Chemistry. (2018). (URL: [Link])

• Supporting Information A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks - The Royal Society of Chemistry. (URL: [Link])

• 2-Propynoic acid, 3-bromo-, methyl - Organic Syntheses Procedure. (URL: [Link])

• 3 - SAFETY DATA SHEET. (2015). (URL: [Link])

• Reagent-free continuous thermal tert-butyl ester deprotection - PubMed. (2017). (URL: [Link])

• Rapid Communication Highly selective deprotection of tert-butyl esters using ytterbium triflate as a catalyst under mild conditions. (URL: [Link])

• Chemoselectivity of Tertiary Azides in Strain‐Promoted Alkyne‐Azide Cycloadditions - PMC. (URL: [Link])

• The Use of Click-Type Reactions in the Preparation of Thermosets - PMC. (URL: [Link])

• What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? (2017). (URL: [Link])

• Metal-free click polymerization of propiolates and azides: facile synthesis of functional poly(aroxycarbonyltriazole)s - Polymer Chemistry (RSC Publishing). (URL: [Link])

• tert-Butyl Esters - Organic Chemistry Portal. (URL: [Link])

• Glen Report 23.13 - New Products – Click Chemistry Update. (URL: [Link])

• Click Chemistry Problems (Copper Catalyzed Azide-Alkyne Cycloaddition) - Reddit. (2025). (URL: [Link])

• Alkyne-Azide Click Chemistry Protocol for ADCs - AxisPharm. (2024). (URL: [Link])

• Reversible protein affinity-labelling using bromomaleimide-based reagents - PMC. (URL: [Link])

• Peptide Conjugation via CuAAC 'Click' Chemistry - PMC. (URL: [Link])

• Bioconjugation Reagents - Creative Biolabs. (URL: [Link])

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• 4. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 5. Copper(I)-Catalyzed Alkyne-Azide Cycloaddition - Creative Biolabs [creative-biolabs.com]
• 6. tert-Butyl 3-bromopropionate 97 55666-43-8 [sigmaaldrich.com]
• 7. tert-Butyl 3-bromopropionate | C7H13BrO2 | CID 256128 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. tert-Butyl 3-Bromopropanoate | 55666-43-8 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
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Application Note: tert-Butyl 3-Bromopropiolate as a Dienophile in Diels-Alder Cycloadditions

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Introduction & Mechanistic Insights

In advanced organic synthesis and drug development, functionalized alkynes are highly sought after as versatile dienophiles for[4+2] cycloadditions. Among these, tert-butyl 3-bromopropiolate (CAS: 140907-23-9)[1] has emerged as a superior building block, frequently utilized as a stable methoxycarbonyl ketene equivalent and a precursor for highly functionalized cyclic systems[2].

The Strategic Advantage of the tert-Butyl Ester

Historically, methyl 3-bromopropiolate was utilized for these transformations. However, the methyl ester is highly volatile and requires distillation for purification—a process associated with severe explosion hazards common to low-molecular-weight bromoalkynes[2].

The transition to the tert-butyl ester provides three critical advantages:

• Operational Safety & Isolation: The increased molecular weight and lipophilicity of the tert-butyl group allow the product to be isolated via standard aqueous extraction, entirely bypassing the need for hazardous distillation[2].

• Steric Shielding: The bulky tert-butyl group minimizes unwanted side reactions, such as premature nucleophilic attack at the carbonyl center, while directing the stereochemical outcome (endo/exo selectivity) during the cycloaddition.

• Post-Cycloaddition Versatility: The resulting cycloadducts contain a vinyl bromide moiety, which serves as a prime handle for subsequent Suzuki-Miyaura cross-coupling reactions[3].

Mechanistic Role in Diels-Alder (DA) Reactions

As a dienophile, tert-butyl 3-bromopropiolate is highly electron-deficient. The strongly electron-withdrawing ester group lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the alkyne, facilitating a normal electron-demand Diels-Alder reaction with electron-rich dienes (e.g., 1,3-cyclohexadiene, furans, or 2-pyrones)[3]. Furthermore, the bromopropiolate moiety has been successfully deployed in complex Intramolecular Diels-Alder (IMDA) reactions, such as the total synthesis of (−)-neocosmosin A, where it reacts with a tethered 2-pyrone followed by the cycloreversion of carbon dioxide[4].

Visualization of the Synthetic Logic

The following workflow illustrates the causal relationship between precursor activation, cycloaddition, and downstream functionalization.

Figure 1: Synthetic workflow from precursor bromination to Diels-Alder cycloaddition and modification.

Quantitative Data & Comparative Analysis

To justify the selection of tert-butyl 3-bromopropiolate and optimize the DA conditions, empirical data is summarized below.

Table 1: Comparative Properties of 3-Bromopropiolate Esters

Ester Group	Volatility	Recommended Workup	DA Reactivity	Primary Limitation / Hazard
Methyl	High (bp 86–88 °C/100 mm)	Distillation	Excellent	Explosion risk during distillation[5]
Ethyl	Moderate	Distillation / Extraction	Excellent	Moderate volatility
tert-Butyl	Low (mp 25–27 °C)	Aqueous Extraction	Excellent	Steric hindrance in highly congested dienes[2]

Table 2: Representative Diels-Alder Cycloadditions using Bromopropiolates

Diene System	Dienophile	Conditions	Yield	Downstream Application
1,3-Cyclohexadiene	Ethyl/t-Butyl 3-bromopropiolate	Toluene, 60 °C, 16 h	71%	Bicyclooctadiene (BOD) synthesis[3]
2-Pyrone (Tethered)	Bromopropiolate moiety	Toluene, Reflux	~78%	IMDA for Natural Products[4]

Experimental Protocols

The following protocols are engineered to be self-validating, ensuring that researchers can verify the success of each intermediate step before proceeding.

Protocol A: Synthesis of tert-Butyl 3-Bromopropiolate

Adapted from the standardized procedures by Leroy et al.[5]

Rationale: Silver nitrate catalytically activates the terminal alkyne C-H bond, forming a silver acetylide intermediate that rapidly reacts with the electrophilic bromine source (N-bromosuccinimide). Acetone is selected as the solvent because it solubilizes the starting materials while driving the reaction forward via the precipitation of insoluble succinimide and AgBr[5].

Materials:

• tert-Butyl propiolate: 5.42 g (42.8 mmol)

• N-Bromosuccinimide (NBS): 9.8 g (55 mmol)

• Silver nitrate (AgNO₃): 0.8 g (4.7 mmol, ~11 mol%)

• Acetone (99% pure, avoiding diacetone alcohol contamination): 150 mL

Step-by-Step Procedure:

• Initiation: Dissolve 5.42 g of tert-butyl propiolate in 150 mL of acetone in a round-bottom flask equipped with a magnetic stirrer.

• Catalyst Addition: Add 0.8 g of AgNO₃. Stir at room temperature (20–25 °C) for 5 minutes. Observation: The solution may slightly darken.

• Bromination: Introduce 9.8 g of NBS in a single portion into the suspension.

• Maturation: Stir continuously for 90 minutes. Causality: While the reaction completes in ~60 minutes, extending to 90 minutes increases the succinimide particle size, significantly improving the efficiency of the subsequent filtration[5].

• Filtration: Filter the resulting heterogeneous mixture through a pad of Celite to remove solids (AgBr and succinimide). Rinse the pad with 30–50 mL of fresh acetone.

• Concentration: Concentrate the filtrate under reduced pressure (20 mm Hg) at 20–25 °C to yield a white pasty solid. Caution: Do not apply excessive heat.

• Aqueous Extraction: Suspend the residue in 80 mL of deionized water and extract with diethyl ether (3 × 80 mL).

• Drying & Isolation: Dry the combined ethereal layers over anhydrous MgSO₄, filter, and evaporate the solvent. The product is obtained as a white semi-solid (Yield: ~97%)[5].

Self-Validation Checkpoints:

• TLC: Run in 10% EtOAc/Hexanes. The product spot will be UV active and slightly less polar than the starting material.

• ¹H NMR (CDCl₃): Confirm success by the complete disappearance of the terminal alkyne proton (~2.8 ppm) and the presence of a sharp singlet at 1.46 ppm corresponding to the tert-butyl group[5].

Protocol B: Diels-Alder Cycloaddition with 1,3-Cyclohexadiene

Demonstrating the utility of the synthesized dienophile.

Rationale: The reaction is conducted at 60 °C in toluene. Toluene is chosen for its non-polar nature, which stabilizes the transition state of the [4+2] cycloaddition. The temperature is strictly capped at 60 °C; exceeding 80 °C risks initiating a retro-Diels-Alder (rDA) degradation of the newly formed bicyclic system[3].

Step-by-Step Procedure:

• Preparation: In a sealed pressure tube or a reflux setup under inert atmosphere (N₂/Ar), dissolve 1.0 equivalent of tert-butyl 3-bromopropiolate in anhydrous toluene (0.5 M concentration).

• Diene Addition: Add 1.5 to 2.0 equivalents of 1,3-cyclohexadiene. Causality: An excess of the volatile diene pushes the equilibrium toward the cycloadduct.

• Thermal Activation: Heat the mixture to 60 °C and stir for 16–24 hours.

• Monitoring: Monitor the reaction via TLC or GC-MS until the dienophile is consumed.

• Workup: Cool to room temperature and concentrate the mixture under reduced pressure to remove toluene and unreacted diene.

• Purification: Purify the crude residue via flash column chromatography (silica gel, gradient elution with Hexanes/EtOAc) to isolate the tert-butyl 3-bromobicyclo[2.2.2]octa-2,5-diene-2-carboxylate.

Self-Validation Checkpoints:

• ¹H NMR (CDCl₃): The formation of the bicyclic system is confirmed by the appearance of bridgehead aliphatic protons (~3.8–4.2 ppm) and the shift of the vinylic protons, alongside the retention of the tert-butyl singlet.

References

• Leroy, J. et al. "tert-Butyl 3-bromopropiolate". Organic Syntheses, 1997, 74, 212. 5

• Guidechem. "tert-butyl 3-bromoprop-2-ynoate 140907-23-9 wiki". 1

• Lee, J.-H., Cho, C.-G. "Total Synthesis of (−)-Neocosmosin A via Intramolecular Diels–Alder Reaction of 2-Pyrone". Organic Letters, 2016.4

• Mansø, M. et al. "Synthesis, characterization and computational evaluation of bicyclooctadienes towards molecular solar thermal energy storage". Chemical Science, 2021. 3

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• 4. pubs.acs.org [pubs.acs.org]
• 5. orgsyn.org [orgsyn.org]

Application Notes & Protocols: Strategic Synthesis of Functionalized Alkenes via Michael Addition with Tert-butyl 3-Bromopropiolate

Abstract: The Michael addition stands as a cornerstone of carbon-carbon and carbon-heteroatom bond formation in modern organic synthesis.[1][2][3] This guide provides an in-depth exploration of tert-butyl 3-bromopropiolate as a versatile Michael acceptor. Its unique trifecta of attributes—an activated alkyne for efficient conjugate addition, a sterically demanding tert-butyl ester to mitigate side reactions, and a synthetically valuable bromine handle for post-addition functionalization—renders it an invaluable tool for constructing complex molecular architectures. We present detailed mechanistic insights, step-by-step protocols for various nucleophile classes, and expert commentary on reaction optimization and validation, tailored for researchers in synthetic chemistry and drug development.

Foundational Principles: Why Tert-butyl 3-Bromopropiolate?

The efficacy of a Michael acceptor is dictated by the electrophilicity of its β-carbon. In tert-butyl 3-bromopropiolate, the propiolate system is highly activated by the potent electron-withdrawing effect of the ester carbonyl group, making the triple bond susceptible to nucleophilic attack.[4][5]

Causality Behind Component Selection:

• Propiolate Core: The alkyne functionality serves as the electrophilic scaffold. Upon addition, it is converted to a stereochemically-defined alkene, introducing significant structural and electronic changes.

• Bromo-Substituent: This is the reagent's key strategic element. While it contributes to the electrophilicity of the alkyne, its primary role is to serve as a versatile synthetic handle for subsequent cross-coupling reactions (e.g., Sonogashira, Suzuki, Heck), enabling the rapid build-up of molecular complexity.

• Tert-butyl Ester: The bulky tert-butyl group provides crucial steric protection for the ester functionality. This minimizes the risk of undesired side reactions such as saponification under basic conditions or polymerization, which are more common with less hindered esters like methyl or ethyl propiolates.[6]

The General Reaction Mechanism

The Michael addition to an activated alkyne proceeds via a conjugate addition pathway. A nucleophile (Nu⁻) attacks the electrophilic β-carbon of the propiolate. This leads to the formation of a resonance-stabilized intermediate, which can be represented as both an allenic enolate and a propargylic enolate. Subsequent protonation (typically from the solvent or a mild acid during workup) yields the final functionalized alkene product.[7][8]

The stereochemical outcome of the reaction is a critical consideration. The initial nucleophilic attack generally occurs in an anti-fashion relative to the departing pi-system electrons, leading kinetically to the (Z)-isomer. However, this adduct can often isomerize to the more thermodynamically stable (E)-isomer, a process that can be influenced by reaction time, temperature, solvent, and the nature of the catalyst.[4][5]

Sources

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• 4. Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols for Bioconjugation Using tert-Butyl 3-Bromopropiolate Derivatives

Introduction: A Modern Tool for Thiol-Selective Bioconjugation

In the landscape of bioconjugation, the precise and stable linkage of molecules to proteins, peptides, and other biomolecules is paramount for the development of advanced therapeutics, diagnostics, and research tools.[1][2][3][4] Among the array of chemical strategies, those targeting the thiol group of cysteine residues offer a high degree of selectivity due to the low natural abundance and high nucleophilicity of cysteine.[5] This application note details the use of tert-butyl 3-bromopropiolate, a versatile reagent for the site-selective modification of thiol-containing biomolecules through a thiol-yne click reaction.

The tert-butyl 3-bromopropiolate reagent combines the efficiency of the thiol-yne reaction with the advantageous properties of a tert-butyl ester group. The alkyne functionality serves as the reactive handle for the thiol addition, while the bromo-substituent can modulate the reactivity of the alkyne. The tert-butyl ester provides steric bulk and can be cleaved under acidic conditions to reveal a carboxylic acid, offering a secondary site for further functionalization or for altering the physicochemical properties of the conjugate. This dual functionality makes tert-butyl 3-bromopropiolate and its derivatives powerful tools for creating well-defined bioconjugates.[6]

Mechanism of Action: The Thiol-Yne Click Reaction

The core of this bioconjugation strategy is the thiol-yne coupling (TYC) reaction, a type of "click chemistry" known for its high efficiency, selectivity, and mild reaction conditions.[7][8] Unlike some other click reactions, the radical-mediated thiol-yne reaction can proceed without the need for a metal catalyst, which is often a concern due to potential cytotoxicity and interference with biological systems.[7][8]

The reaction proceeds in two steps:

• First Addition: A thiol group from a cysteine residue adds across the alkyne of the tert-butyl 3-bromopropiolate, forming a vinyl sulfide intermediate. This reaction is typically initiated by a radical initiator and/or UV light.

• Second Addition: A second thiol molecule can then add to the vinyl sulfide intermediate, resulting in a dithioether linkage.

However, for many bioconjugation applications, the goal is a 1:1 conjugation. By controlling the stoichiometry of the reactants and the reaction conditions, the reaction can often be stopped after the first addition, yielding a stable vinyl sulfide conjugate. The reactivity of the alkyne is a key determinant in whether the second addition occurs.[9]

Figure 1: Simplified workflow of the thiol-yne bioconjugation reaction.

Key Advantages of Using tert-Butyl 3-Bromopropiolate Derivatives

• Site-Selectivity: The reaction is highly chemoselective for thiol groups, allowing for precise modification of cysteine residues.[5]

• Metal-Free: The radical-initiated reaction avoids the use of potentially toxic metal catalysts.[7][8]

• Stable Linkage: The resulting vinyl sulfide bond is stable under a wide range of physiological conditions.

• Tunable Properties: The tert-butyl ester can be retained to increase lipophilicity or cleaved to introduce a negative charge and a point for secondary conjugation.[6]

• Versatility: This method is applicable to a wide range of biomolecules, including peptides, proteins, and antibodies.[9][10]

Experimental Protocols

Protocol 1: General Procedure for the Modification of a Cysteine-Containing Peptide

This protocol describes a general method for the conjugation of a cysteine-containing peptide with tert-butyl 3-bromopropiolate.

Materials:

• Cysteine-containing peptide

• tert-Butyl 3-bromopropiolate

• Phosphate-buffered saline (PBS), pH 7.4

• Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Radical initiator (e.g., 2,2-dimethoxy-2-phenylacetophenone - DMPA)

• UV lamp (365 nm)

• Reverse-phase high-performance liquid chromatography (RP-HPLC) system

• Mass spectrometer (e.g., ESI-MS)

Procedure:

• Peptide Preparation: Dissolve the cysteine-containing peptide in PBS (pH 7.4) to a final concentration of 1-5 mg/mL. If the peptide has low aqueous solubility, a small amount of a co-solvent like DMF or DMSO can be added (not to exceed 10% of the total volume).

• Reagent Preparation: Prepare a stock solution of tert-butyl 3-bromopropiolate in DMF or DMSO at a concentration of 10-50 mM.

• Initiator Preparation: Prepare a fresh stock solution of the radical initiator (e.g., DMPA) in DMF or DMSO at a concentration of 10-50 mM.

• Reaction Setup: In a UV-transparent reaction vessel (e.g., a quartz cuvette or a specific UV-transparent microplate), combine the peptide solution with a 1.5 to 5-fold molar excess of tert-butyl 3-bromopropiolate.

• Initiation: Add the radical initiator to the reaction mixture to a final concentration of 1-5 mM.

• UV Irradiation: Expose the reaction mixture to UV light (365 nm) for 15-60 minutes at room temperature. The optimal irradiation time should be determined empirically.

• Quenching: The reaction can be quenched by the addition of a thiol-containing scavenger, such as β-mercaptoethanol or dithiothreitol (DTT), in excess.

• Purification: Purify the resulting peptide conjugate using RP-HPLC.

• Characterization: Confirm the identity and purity of the conjugate by mass spectrometry (e.g., ESI-MS or MALDI-TOF) to verify the addition of the propiolate derivative.

Table 1: Typical Reaction Conditions for Peptide Modification

Parameter	Recommended Range	Notes
Peptide Concentration	1-5 mg/mL	Higher concentrations can improve reaction kinetics.
Molar Excess of Propiolate	1.5 - 5 equivalents	A slight excess is used to drive the reaction to completion.
Initiator Concentration	1-5 mM	The optimal concentration may vary depending on the initiator.
UV Wavelength	365 nm	A common wavelength for many photoinitiators.
Irradiation Time	15-60 minutes	Monitor reaction progress by LC-MS to determine the optimal time.
Temperature	Room Temperature	The reaction is typically performed at ambient temperature.
pH	7.0 - 8.0	The thiol group is more nucleophilic at slightly basic pH.

Protocol 2: Site-Specific Modification of a Monoclonal Antibody (mAb) via Disulfide Bond Rebridging

This protocol outlines a method for the site-specific modification of an antibody by first reducing a disulfide bond to generate two free thiols, followed by rebridging with a bifunctional propiolate derivative.[9][10][11] While this protocol is adapted for propiolates, the original research often uses other bifunctional linkers.

Materials:

• Monoclonal antibody (mAb)

• Tris(2-carboxyethyl)phosphine (TCEP)

• tert-Butyl 3-bromopropiolate (or a bifunctional derivative)

• Phosphate-buffered saline (PBS), pH 7.4

• Desalting columns (e.g., PD-10)

• SDS-PAGE analysis equipment

• Mass spectrometer

Procedure:

• Antibody Preparation: Prepare the mAb in PBS at a concentration of 1-10 mg/mL.

• Disulfide Reduction: Add a 2-5 molar excess of TCEP to the antibody solution. Incubate at 37°C for 1-2 hours to selectively reduce the interchain disulfide bonds.

• Removal of Reducing Agent: Immediately after reduction, remove the excess TCEP using a desalting column equilibrated with PBS. This step is critical to prevent quenching of the propiolate reagent.

• Conjugation: To the solution of the reduced antibody, add a 10-20 fold molar excess of tert-butyl 3-bromopropiolate. If a photoinitiator is used, add it at this stage.

• Reaction Incubation: Incubate the reaction mixture at room temperature for 1-4 hours. If a photo-initiated reaction is performed, irradiate with UV light as described in Protocol 1.

• Purification: Remove the excess reagent and purify the conjugated antibody using a desalting column or size-exclusion chromatography.

• Characterization: Analyze the conjugate by SDS-PAGE under both reducing and non-reducing conditions to confirm the re-bridging of the disulfide bond. Further characterization by mass spectrometry can determine the drug-to-antibody ratio (DAR).

Figure 2: Experimental workflow for antibody modification.

Troubleshooting

Table 2: Common Issues and Solutions

Issue	Possible Cause	Suggested Solution
Low Conjugation Yield	Inefficient initiation	Increase initiator concentration or UV exposure time.
Inactive peptide/protein thiols	Ensure complete reduction of disulfide bonds (if applicable). Check the pH of the reaction buffer.
Hydrolysis of the reagent	Prepare fresh stock solutions of the propiolate derivative.
Formation of Aggregates	Protein denaturation	Reduce UV exposure time or intensity. Perform the reaction at a lower temperature.
Non-specific cross-linking	Optimize the stoichiometry of the reactants.
Multiple Conjugation Products	Non-specific reaction	Ensure the reaction is performed in a deoxygenated buffer to minimize side reactions.
Double addition of thiols	Use a lower excess of the propiolate reagent or a shorter reaction time.

Conclusion

tert-Butyl 3-bromopropiolate and its derivatives are powerful reagents for the chemoselective modification of cysteine residues in biomolecules. The underlying thiol-yne click reaction offers a robust and versatile method for creating stable bioconjugates under mild conditions.[7][8] The protocols and guidelines presented in this application note provide a starting point for researchers to develop and optimize their own bioconjugation strategies for a wide range of applications in drug development, diagnostics, and fundamental research.

References

• Expanding (Bio)Conjugation Strategies: Metal-Free Thiol-Yne Photo-Click Reaction for Immobilization onto PLLA Surfaces. MDPI.
• Site-Specific Conjugation of Peptides and Proteins via Rebridging of Disulfide Bonds Using the Thiol–Yne Coupling Reaction. Bioconjugate Chemistry - ACS Publications.
• Thiol–yne coupling: revisiting old concepts as a breakthrough for up-to-date applications. Organic & Biomolecular Chemistry (RSC Publishing).
• Site-Specific Conjugation of Peptides and Proteins via Rebridging of Disulfide Bonds Using the Thiol–Yne Coupling Reaction - Bioconjugate Chemistry. Figshare.
• Site-Specific Conjugation of Peptides and Proteins via Rebridging of Disulfide Bonds Using the Thiol-Yne Coupling Reaction. PubMed.
• Bioconjugation Techniques for Enhancing Stability and Targeting Efficiency of Protein and Peptide Therapeutics. ResearchGate.
• Selective chemical protein modification. ResearchGate.
• Site-selective protein modification with polymers for advanced biomedical applications. PubMed.
• Site-selective protein-modification chemistry for basic biology and drug development. PubMed.
• Contemporary approaches to site-selective protein modification. Apollo.
• Thermodynamic Overview of Bioconjugation Reactions Pertinent to Lysine and Cysteine Peptide and Protein Residues. MDPI.
• Bioconjugation and crosslinking technical handbook. Thermo Fisher Scientific.
• Chemical technology principles for selective bioconjugation of proteins and antibodies. Royal Society of Chemistry.
• Recent advances of thiol-selective bioconjugation reactions. PubMed.

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• 4. Contemporary approaches to site-selective protein modification [repository.cam.ac.uk]
• 5. Recent advances of thiol-selective bioconjugation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
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• 10. Site-Specific Conjugation of Peptides and Proteins via Rebridging of Disulfide Bonds Using the Thiol-Yne Coupling Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. acs.figshare.com [acs.figshare.com]

Technical Notes & Optimization

Technical Support Center: Optimizing tert-Butyl 3-Bromopropiolate Cross-Coupling

Welcome to the advanced troubleshooting and methodology center for bromoalkyne cross-coupling. tert-Butyl 3-bromopropiolate is a highly versatile, electron-deficient electrophile used to introduce the tert-butyl propiolate moiety into complex molecular scaffolds via C(sp)–C(sp²) or C(sp)–C(sp³) bond formation. However, its pronounced electrophilicity at the β -carbon and the lability of the C–Br bond make it highly prone to side reactions, including Michael addition, Glaser-type homocoupling, and thermal degradation[1][2].

As a Senior Application Scientist, I have designed this guide to provide field-proven troubleshooting strategies, optimized methodologies, and mechanistic insights to ensure your cross-coupling workflows are reproducible and self-validating.

Mechanistic Workflow & Competing Pathways

Understanding the kinetic competition between desired cross-coupling and undesired conjugate addition is critical. The diagram below maps the Cu-mediated Negishi-type pathway, highlighting the thermal threshold that triggers the primary failure mode.

Cu-mediated cross-coupling pathway for tert-butyl 3-bromopropiolate vs. Michael addition.

Standard Operating Procedure: Cu-Mediated Negishi-Type Alkynylation

To establish a self-validating baseline, we recommend the Cu-mediated cross-coupling of zinc-cuprate species. This protocol suppresses β -addition by precisely tuning the nucleophilicity of the organometallic species[3][4].

Self-Validating Diagnostic: This protocol relies on intrinsic visual cues. The formation of the active zinc-cuprate species is indicated by a homogeneous pale green/yellow solution. If the solution turns dark brown or black before the addition of the bromoalkyne, the cuprate has thermally decomposed, and the reaction must be aborted.

Step-by-Step Methodology:

• Preparation of the Organozinc Reagent: In a flame-dried Schlenk flask under strictly anaerobic argon, prepare the organozinc reagent (R–ZnX) (1.5 equiv) in anhydrous THF (0.5 M) via standard halogen-metal exchange or direct zinc insertion.

• Cuprate Transmetalation: Cool the organozinc solution to -78 °C. Add a soluble copper source, typically CuCN·2LiCl (0.2 to 1.0 equiv depending on catalytic vs. stoichiometric requirements), dropwise[4]. Stir for 15 minutes at -78 °C, then briefly warm to -20 °C for 5 minutes to ensure complete transmetalation. The solution should become pale green/yellow.

• Electrophile Addition: Re-cool the active zinc-cuprate to -78 °C. Add tert-butyl 3-bromopropiolate (1.0 equiv) dropwise over 10–15 minutes. Causality: Slow addition prevents localized high concentrations of the bromoalkyne, mitigating exothermic spikes that drive homocoupling and thermal degradation.

• Coupling and Maturation: Maintain the reaction at -78 °C for 2 hours, then allow it to slowly warm to -40 °C. Do not exceed -40 °C until the electrophile is fully consumed (monitor by TLC).

• Quench and Workup: Quench the reaction at -40 °C with a saturated aqueous solution of NH₄Cl/NH₃ (9:1 v/v) to solubilize and sequester copper salts. Extract with ethyl acetate, dry over MgSO₄, and purify via flash column chromatography.

Troubleshooting & FAQs

Q1: I am observing significant amounts of conjugate (Michael) addition byproducts instead of the desired cross-coupled alkyne. How do I shift the chemoselectivity? Causality: The tert-butyl ester group strongly polarizes the alkyne, rendering the β -carbon highly electrophilic. If the nucleophile is too "hard" (e.g., Grignard or organolithium reagents) or if the thermal energy exceeds the activation barrier for 1,4-conjugate addition (typically > -40 °C), the organometallic species will preferentially attack the β -carbon rather than undergoing oxidative addition at the C–Br bond[1]. Solution:

• Nucleophile Tuning: Always transmetalate to a softer zinc-cuprate (using CuCN·2LiCl) to balance nucleophilicity and favor the cross-coupling pathway[4].

• Strict Temperature Control: Maintain the reaction temperature at or below -78 °C during the addition of the bromoalkyne, and never let it rise above -40 °C during the primary coupling phase.

Q2: My reaction yields are compromised by the formation of diyne homocoupling products. How can I suppress this? Causality: Bromoalkynes are highly susceptible to Glaser-type reductive homocoupling in the presence of copper catalysts and trace oxygen[2]. Oxygen acts as a terminal oxidant, driving the dimerization of the alkyne and rapidly consuming your electrophile. Solution:

• Rigorous Degassing: Use the freeze-pump-thaw method (minimum 3 cycles) to degas all solvents. Standard nitrogen sparging is often insufficient for sensitive bromoalkynes.

• Kinetic Driving: Use a slight excess of the organozinc reagent (1.2–1.5 equiv) relative to the bromoalkyne to drive the cross-coupling kinetics over the bimolecular homocoupling pathway.

Q3: Can I use Palladium-catalyzed Suzuki-Miyaura or Stille conditions with this bromoalkyne instead of Cu-mediated Negishi? Causality: Yes, but classical Pd(PPh₃)₄ conditions often fail or yield trace product. The oxidative addition of bromoalkynes is sluggish compared to iodoalkynes, and tert-butyl 3-bromopropiolate rapidly decomposes at the elevated temperatures (e.g., 80 °C) normally required for standard Pd(PPh₃)₄ catalysis[1]. Solution:

• For Stille Couplings: Switch to an electron-rich, bulky catalytic system such as Pd₂(dba)₃ with AsPh₃ and a CuI co-catalyst. This facilitates transmetalation at much lower temperatures (room temperature to 45 °C), preserving the bromoalkyne[1].

• For Negishi/Suzuki Couplings: Employ highly active, bulky phosphine ligands (e.g., SPhos or RuPhos) with Pd(OAc)₂ to accelerate the oxidative addition step, allowing the reaction to proceed efficiently at 50 °C[4].

Quantitative Data: Optimization of Reaction Conditions

The following table summarizes the causal relationship between the chosen catalyst system, temperature, and the resulting reaction pathway. Use this data to benchmark your expected yields and identify failure modes.

Reaction Type	Catalyst / Mediator System	Ligand	Temp (°C)	Target Yield (%)	Primary Failure Mode / Byproduct
Stille Coupling	Pd(PPh₃)₄ / CuI	PPh₃	25	Trace	Substrate Decomposition (>80%)
Stille Coupling	Pd₂(dba)₃ / CuI	AsPh₃	25 to 45	74 - 77%	Minimal
Cu-Mediated	CuCN·2LiCl (stoichiometric)	None	-78 to -40	48 - 77%	Michael Addition (if Temp > -40 °C)
Negishi Coupling	Pd(OAc)₂	SPhos	50	83 - 87%	Homocoupling (if O₂ is present)

References

• Syntheses of Highly Functionalized δ,γ-Unsaturated-α-Amino Acids - PMC (National Institutes of Health).[Link]

• Synthesis of Substituted Adamantylzinc Reagents Using a Mg-Insertion in the Presence of ZnCl2 and Further Functionalizations - Organic Letters (ACS Publications).[Link]

Sources

• 1. Syntheses of Highly Functionalized δ,γ-Unsaturated-α-Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. thieme-connect.com [thieme-connect.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis & Handling of tert-Butyl 3-Bromopropiolate

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with tert-butyl 3-bromopropiolate, a highly versatile intermediate used in Diels-Alder reactions and cross-coupling methodologies.

A frequent challenge during the synthesis of this molecule is the unintended degradation or cleavage of the tert-butyl ester group. This guide provides mechanistic insights, troubleshooting FAQs, and a field-validated Standard Operating Procedure (SOP) to ensure high-yield, cleavage-free synthesis.

Section 1: Mechanistic Insight – The Causality of Ester Cleavage

To prevent ester cleavage, we must first understand the chemical causality behind it. tert-Butyl esters are robust against nucleophilic attack but are highly susceptible to acid-catalyzed E1 elimination .

During the standard bromination of tert-butyl propiolate using N-bromosuccinimide (NBS) and a silver nitrate (AgNO₃) catalyst, the reaction environment is intended to be neutral. However, if the NBS is aged or exposed to moisture, it degrades to release bromine and hydrobromic acid (HBr).

When trace HBr is present, the ester oxygen is protonated. Because the tert-butyl cation is highly stable, it acts as an excellent leaving group. The molecule undergoes an E1 elimination, rapidly dissociating and losing a proton to form isobutylene gas, leaving behind 3-bromopropiolic acid. Preventing this cleavage requires strict control over the acidity of your reagents and reaction environment.

Acid-catalyzed E1 cleavage pathway of tert-butyl 3-bromopropiolate.

Section 2: Troubleshooting FAQs

Q1: Why am I losing my tert-butyl ester during the NBS/AgNO₃ bromination step? A: The most common culprit is degraded NBS. Over time, NBS decomposes to release HBr, creating an acidic environment that catalyzes the cleavage of the tert-butyl group . Corrective Action: Always use freshly recrystallized NBS. Recrystallize your NBS from water (90–95 °C, 10 g / 100 mL), cool to 0 °C, filter, and dry thoroughly under vacuum over P₂O₅ . Additionally, use strictly anhydrous acetone to prevent the hydrolysis of NBS into acidic byproducts.

Q2: I observe degradation during distillation. How can I prevent thermal cleavage? A: tert-Butyl esters are thermally sensitive. High temperatures exacerbate acid-catalyzed cleavage if even microscopic amounts of trace acids remain after the workup. Corrective Action: Avoid standard atmospheric or low-vacuum distillation. Instead, perform a bulb-to-bulb distillation under high vacuum. The target compound distills smoothly and safely at 45–50 °C at ~0.1 mmHg .

Q3: What workup conditions minimize the risk of ester hydrolysis or cleavage? A: Because tert-butyl 3-bromopropiolate is significantly less volatile than its methyl counterpart, it can be isolated via a standard aqueous extraction without losing the product to evaporation. Corrective Action: Filter the crude reaction mixture through a pad of Celite to remove solid succinimide and silver bromide. During the subsequent ethereal extraction, incorporate a mild wash with saturated aqueous NaHCO₃. This self-validating step actively neutralizes trace acids before the organic layer is concentrated, chemically locking the ester in its stable state.

Section 3: Standard Operating Procedure (SOP)

This self-validating protocol is adapted from established Organic Syntheses procedures to ensure maximum ester stability .

Step 1: Reagent Preparation

• Recrystallize NBS from boiling deionized water and dry overnight in a vacuum desiccator over P₂O₅ . Visual validation: The NBS must be pure white, not yellow or orange.

• Ensure acetone is anhydrous and stored over activated molecular sieves.

Step 2: Reaction Execution

• In a round-bottomed flask, dissolve tert-butyl propiolate (5.42 g, 42.8 mmol) in 150 mL of anhydrous acetone.

• Add silver nitrate (0.8 g, 4.7 mmol, 0.11 equiv) to the stirred solution at room temperature.

• After 5 minutes, add the freshly recrystallized NBS (9.8 g, 55 mmol, 1.28 equiv) in a single portion.

• Stir the suspension at room temperature for 90 minutes. Visual validation: The homogeneous mixture will become cloudy as insoluble AgBr and succinimide precipitate.

Step 3: Workup & Isolation

• Filter the suspension through a pad of Celite to remove the solids. Rinse the pad with 30–50 mL of acetone.

• Concentrate the filtrate under reduced pressure at a controlled temperature of 20–25 °C to yield a white pasty solid.

• Add 80 mL of deionized water and extract the mixture with diethyl ether (3 × 80 mL).

• Critical Step: Wash the combined ethereal extracts with saturated aqueous NaHCO₃ (50 mL) to neutralize trace acids, followed by brine (50 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and evaporate the solvent.

Step 4: Purification

• Purify the semi-solid residue via bulb-to-bulb distillation in an oil bath at 45–50 °C (~0.1 mmHg).

• The product is obtained as a white semi-solid (approx. 8.51 g, 97% yield).

Step-by-step workflow for the synthesis of tert-butyl 3-bromopropiolate.

Section 4: Quantitative Data & Condition Optimization

The table below summarizes the causality between specific reaction parameters and their impact on ester stability and overall yield.

Reaction Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Impact on Yield / Stability
NBS Quality	Aged/Yellow (contains Br₂/HBr)	Freshly Recrystallized (White)	Prevents trace HBr from initiating E1 ester cleavage.
Solvent	Reagent Grade Acetone (Wet)	Anhydrous Acetone	Prevents the hydrolysis of NBS into acidic byproducts.
Workup Wash	Water only	Water + Sat. NaHCO₃	Actively neutralizes trace acid; chemically stabilizes the ester.
Distillation	75–77 °C at 15 mmHg	45–50 °C at 0.1 mmHg	Minimizes thermal degradation; preserves >95% yield.

References

• Leroy, J. (1997). Preparation of 3-bromopropiolic esters: methyl and tert-butyl 3-bromopropiolates. Organic Syntheses, 74, 212.[Link]

• Wikipedia Contributors. (n.d.). N-Bromosuccinimide. Wikipedia, The Free Encyclopedia. [Link]

Technical Support Center: Column Chromatography Purification of Tert-Butyl 3-Bromopropiolate

Welcome to the comprehensive technical support guide for the purification of tert-butyl 3-bromopropiolate via column chromatography. This resource is designed for researchers, scientists, and drug development professionals to navigate the specific challenges associated with the purification of this reactive haloalkyne. Here, we address common issues through troubleshooting guides and frequently asked questions, providing solutions grounded in established chemical principles.

Frequently Asked Questions (FAQs)

Q1: What are the primary impurities I should expect when purifying crude tert-butyl 3-bromopropiolate synthesized using N-bromosuccinimide (NBS)?

When synthesizing tert-butyl 3-bromopropiolate from tert-butyl propiolate using NBS, the main impurities to anticipate are unreacted starting material (tert-butyl propiolate) and the byproduct, succinimide. If an excess of NBS was used, you might also have unreacted NBS in your crude product.[1]

Q2: My crude product is a semi-solid. How should I prepare it for column chromatography?

Given that tert-butyl 3-bromopropiolate can be a semi-solid or a low-melting solid at room temperature, it is best to dissolve the crude product in a minimal amount of a non-polar solvent, such as hexane or a hexane/ethyl acetate mixture, before loading it onto the column. This ensures a concentrated band at the start of the purification, leading to better separation.

Q3: Is tert-butyl 3-bromopropiolate stable on standard silica gel?

Haloalkynes can be sensitive to the acidic nature of standard silica gel, potentially leading to decomposition.[2] While many purifications are successful on regular silica, if you observe significant product loss or the appearance of new, unexpected spots on your TLC analysis of the collected fractions, you may need to consider deactivating the silica gel or using an alternative stationary phase.

Q4: How can I deactivate silica gel to prevent the decomposition of my acid-sensitive compound?

To neutralize the acidic sites on silica gel, you can prepare a slurry of the silica in your starting eluent and add a small amount of a base, such as triethylamine (typically 0.1-1% by volume).[3] The slurry is then packed into the column as usual. This is a common technique for purifying acid-sensitive compounds.

Q5: What are some alternative stationary phases if my compound degrades on silica gel?

If deactivating silica gel is insufficient, you can use neutral alumina as an alternative stationary phase.[4][5] Alumina is generally less acidic than silica and can be a good choice for purifying acid-sensitive compounds.[4] Keep in mind that the elution profile on alumina may differ from that on silica, so you will need to re-optimize your solvent system using TLC with alumina plates.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the column chromatography purification of tert-butyl 3-bromopropiolate.

Problem 1: Co-elution of Tert-Butyl 3-Bromopropiolate with an Impurity

Symptoms:

• TLC analysis of collected fractions shows two or more overlapping spots.

• NMR analysis of the "purified" product reveals the presence of starting material or other impurities.

Possible Causes & Solutions:

Cause	Explanation	Solution
Inappropriate Solvent System	The polarity of the eluent is too high, causing both the product and impurities to travel up the column too quickly, resulting in poor separation.	Re-evaluate your solvent system using TLC. Aim for an Rf value of 0.25-0.35 for tert-butyl 3-bromopropiolate.[6] A good starting point for this relatively non-polar compound is a low percentage of ethyl acetate in hexane (e.g., 5-10% EtOAc/Hexane).[3][7]
Column Overloading	Too much crude material has been loaded onto the column for its size, leading to broad bands that overlap.	As a general rule, use about 25-100g of silica gel for every 1g of crude material. The exact ratio will depend on the difficulty of the separation.
Poor Column Packing	An improperly packed column with channels or cracks will lead to uneven solvent flow and poor separation.	Ensure the silica gel is packed uniformly. A "slurry packing" method, where the silica is mixed with the initial eluent before being added to the column, is generally recommended.

Problem 2: Product Decomposition on the Column

Symptoms:

• Low recovery of the desired product.

• Appearance of new, more polar spots on the TLC plates of the collected fractions that were not present in the crude mixture.

• A colored band (often yellow or brown) forms at the top of the column and does not move.

Possible Causes & Solutions:

Cause	Explanation	Solution
Acidic Silica Gel	The silanol groups on the surface of silica gel are acidic and can catalyze the decomposition of sensitive compounds like some haloalkynes.[2]	1. Deactivate the silica gel: Add a small amount of triethylamine (0.1-1%) to your eluent.[3] 2. Use neutral alumina: Switch to neutral alumina as your stationary phase.[4][5]
Prolonged Exposure on the Column	The longer the compound remains on the column, the greater the chance of decomposition.	Use flash chromatography (applying pressure to speed up the solvent flow) instead of gravity chromatography. This minimizes the time the compound is in contact with the stationary phase.[8]

Problem 3: Difficulty Removing Succinimide

Symptoms:

• A polar impurity, confirmed to be succinimide by NMR, persists in the purified product.

Possible Causes & Solutions:

Cause	Explanation	Solution
High Polarity of Succinimide	Succinimide is significantly more polar than tert-butyl 3-bromopropiolate and should ideally remain at the baseline in the TLC solvent system used to elute the product. However, if a steep gradient to a highly polar solvent system is used, it may eventually elute.	1. Pre-purification workup: Before chromatography, wash the organic extract of your crude product with water or a saturated sodium bicarbonate solution. Succinimide has some water solubility, and its acidity (pKa ~9.6) allows it to be deprotonated by a mild base, making the resulting salt highly water-soluble.[1] 2. Isocratic elution: Use a single, optimized solvent system (isocratic elution) to elute your product. After your product has been fully collected, you can flush the column with a much more polar solvent (e.g., 100% ethyl acetate or a methanol/dichloromethane mixture) to remove the succinimide.[3]

Experimental Protocols

Protocol 1: Thin-Layer Chromatography (TLC) Analysis

• Dissolve a small amount of your crude tert-butyl 3-bromopropiolate in a few drops of dichloromethane or ethyl acetate.

• Spot the solution onto a silica gel TLC plate.

• Develop the plate in a TLC chamber with a starting solvent system of 10% ethyl acetate in hexane.

• Visualize the plate under a UV lamp (254 nm) and by staining with potassium permanganate.

• Adjust the solvent system to achieve an Rf of 0.25-0.35 for the product spot, ensuring good separation from other spots.[6]

Protocol 2: Column Chromatography Purification

• Column Preparation:

  • Secure a glass column vertically with a clamp.

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in your chosen starting eluent (determined by TLC).

  • Pour the slurry into the column, allowing the solvent to drain while gently tapping the column to ensure even packing.

  • Add a layer of sand to the top of the packed silica.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the starting eluent.

  • Carefully add the dissolved sample to the top of the column using a pipette.

  • Rinse the sample flask with a small amount of eluent and add this to the column.

• Elution:

  • Carefully add the eluent to the top of the column, ensuring not to disturb the top layer of sand.

  • Apply gentle air pressure to the top of the column to begin the elution (flash chromatography).

  • Collect fractions in test tubes and monitor the elution by TLC.

  • Combine the fractions containing the pure product.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator.

Visualizations

Caption: Workflow for the purification of tert-butyl 3-bromopropiolate.

Caption: Troubleshooting decision tree for common purification issues.

References

• University of Rochester, Department of Chemistry. (n.d.). Solvent Systems for Flash Column Chromatography. Retrieved from [Link]

• Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

• Not Voodoo. (n.d.). Troubleshooting Flash Chromatography. Retrieved from [Link]

• Biotage. (2023, January 19). Which sample solvents work best with normal-phase flash column chromatography? Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Solvent Systems for Flash Column Chromatography. Retrieved from [Link]

• Guillarme, D., & Veuthey, J. L. (2017). Alternative Strategies to Reversed-Phase Liquid Chromatography for the Analysis of Pharmaceutical Compounds. CHIMIA International Journal for Chemistry, 71(3), 134-139.

• ResearchGate. (2025, November 26). Recent problems with silica gel chromatography. Retrieved from [Link]

• Combe, S. (2012, July 3). Tips and Tricks for the Lab: Column Choices. ChemistryViews. Retrieved from [Link]

• ResearchGate. (2025, June 11). Are there alternatives for silica for column chromatography? Retrieved from [Link]

• Teledyne ISCO. (n.d.). Silica Gel Column Chromatography. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Column Chromatography. Retrieved from [Link]

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• 2. researchgate.net [researchgate.net]
• 3. Chromatography [chem.rochester.edu]
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• 7. chem.rochester.edu [chem.rochester.edu]
• 8. orgchemboulder.com [orgchemboulder.com]

Storage and handling protocols to prevent tert-butyl 3-bromopropiolate degradation

Welcome to the Technical Support Center for tert-Butyl 3-Bromopropiolate. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and effective use of this valuable reagent. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting protocols to help you navigate potential challenges and prevent degradation.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during your experiments. The flowchart below provides a logical path from issue to resolution.

Caption: Troubleshooting workflow for common experimental issues.

Q: My reaction yield is significantly lower than expected. Could the tert-butyl 3-bromopropiolate be the problem?

A: Yes, compromised reagent integrity is a common cause of low yields. Tert-butyl 3-bromopropiolate is susceptible to degradation, particularly through hydrolysis and polymerization. If the ester or the reactive bromo-alkyne functional groups have degraded, the concentration of active reagent is lowered, leading directly to reduced product formation. We recommend verifying the purity of your current batch via NMR or GC-MS against a reference standard or purchasing a new vial.

Q: I am observing unexpected peaks in my NMR/LC-MS analysis of the reaction mixture. What could they be?

A: Unexpected signals often originate from degradation products of the starting material. For tert-butyl 3-bromopropiolate, common degradation-derived impurities include:

• Propiolic Acid and tert-Butanol: Formed via hydrolysis of the ester bond. This is accelerated by the presence of moisture, acids, or bases.[1][2]

• Polymeric Materials: The highly reactive alkyne can undergo polymerization, especially when exposed to heat, light, or catalytic impurities.[3] This may appear as a baseline "hump" or a series of broad peaks in the NMR spectrum.

• Decarboxylation Products: Thermal or hydrolytic conditions can lead to the loss of carbon dioxide, generating various downstream products.[1][2]

To mitigate this, always use the reagent in a dry, inert atmosphere and with high-purity, anhydrous solvents.

Q: Why are my results inconsistent from one experiment to the next, even when using the same bottle of the reagent?

A: Inconsistent results often point to incremental degradation of the reagent upon repeated use. Every time the bottle is opened, the contents are briefly exposed to atmospheric moisture and oxygen. This exposure can initiate hydrolysis and oxidation. Furthermore, if the reagent undergoes multiple freeze-thaw cycles, condensation can form inside the container, accelerating degradation. To ensure reproducibility, we strongly recommend purchasing the reagent in smaller, single-use quantities or, if using a larger bottle, carefully aliquoting it into smaller vials under an inert atmosphere upon first opening.

FAQs: Storage and Handling Protocols

Proper storage and handling are critical to prevent the degradation of tert-butyl 3-bromopropiolate.

Q: What are the ideal long-term storage conditions for this reagent?

A: The reagent should be stored at 2-8°C in a tightly sealed container, protected from light.[4] For maximum stability, the vial's headspace should be filled with an inert gas like argon or nitrogen. This combination of low temperature, darkness, and an inert atmosphere minimizes the risk of thermal decomposition, photo-initiated polymerization, and hydrolysis.[4][5]

Q: The product is a low-melting solid (m.p. 25-27°C). Should I store it in the freezer?[6]

A: While freezer storage (-20°C) is an option, it is not strictly necessary and can introduce risks. The main concern with freezing is the potential for moisture to condense inside the vial during thawing. If you choose to store it frozen, the vial must be allowed to equilibrate to room temperature for at least 1-2 hours before opening to prevent atmospheric moisture from being drawn in.[6] We recommend adhering to the 2-8°C storage temperature, which keeps the material in a solid or semi-solid state without the complications of freeze-thaw cycles.

Q: How should I handle the reagent when setting up a reaction?

A: Due to its sensitivity, all manipulations should be performed under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques) and with anhydrous solvents and glassware. Use clean, dry syringes or cannulas for transfers. As the compound is irritating to the skin, eyes, and respiratory system, always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[4][5][7]

Protocol: Receiving and Storing a New Bottle of tert-Butyl 3-Bromopropiolate

• Inspect: Upon receipt, check that the container seal is intact.

• Equilibrate: If the package is cold, allow it to sit unopened in a desiccator for several hours to reach ambient temperature. This prevents condensation.

• Inerting (Optional but Recommended): In a fume hood, carefully open the bottle. Immediately flush the headspace with a gentle stream of dry argon or nitrogen for 30-60 seconds.

• Seal: Tightly close the cap and further seal it with Parafilm® or electrical tape to ensure an airtight closure.

• Store: Place the sealed bottle in a refrigerator at 2-8°C, away from light and incompatible materials.

Parameter	Recommended Condition	Rationale
Temperature	2-8°C	Slows thermal degradation and polymerization.[4]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents hydrolysis from atmospheric moisture and oxidation.
Light	Protect from Light (Amber Vial)	Prevents photo-initiated polymerization.[8][9]
Container	Tightly Sealed, Airtight	Prevents ingress of moisture and oxygen.
Incompatibles	Strong Acids, Strong Bases, Oxidizing Agents	These can catalyze hydrolysis and other degradation reactions.[4][10]

Technical Deep Dive: Understanding Degradation

The molecular structure of tert-butyl 3-bromopropiolate—containing a reactive bromoalkyne and a sterically hindered ester—dictates its primary degradation pathways.

Caption: Primary degradation pathways for tert-butyl 3-bromopropiolate.

Hydrolysis

The ester linkage is susceptible to cleavage by water, a reaction that can be catalyzed by acidic or basic conditions.[2] This reaction yields 3-bromopropiolic acid and tert-butanol. The tert-butyl group offers some steric protection, but under non-anhydrous conditions, this pathway remains a primary concern. Studies on the simpler methyl propiolate show that hydrolysis is a rate-determining step in its overall degradation under hydrothermal conditions.[1]

Polymerization

The carbon-carbon triple bond (alkyne) is electron-rich and highly reactive, making it prone to polymerization. This process can be initiated by:

• Heat: Elevated temperatures provide the activation energy for alkyne molecules to react with one another.

• Light: UV or even strong visible light can generate radical species that initiate a polymerization chain reaction.[9][11]

• Catalytic Impurities: Trace metals or other reactive impurities can catalyze polymerization.

The resulting polymer is often an intractable, insoluble material that represents a loss of usable reagent.

Thermal Decomposition and Decarboxylation

At elevated temperatures, beyond simple polymerization, the molecule can fragment. Propiolate esters are known to undergo decarboxylation (loss of CO₂) upon heating.[1][2] This process can occur concurrently with hydrolysis, as the resulting 3-bromopropiolic acid is also thermally unstable. This complex decomposition can lead to a variety of smaller, volatile byproducts.[1]

By understanding these mechanisms, the rationale behind the strict storage and handling protocols becomes clear. Each recommendation is a targeted measure to thwart a specific degradation pathway, ensuring the reagent remains pure and reactive for your critical experiments.

References

• Li, L., & Brill, T. B. (2001). Spectroscopy of Hydrothermal Reactions 16: Kinetics of Decarboxylation/Hydrolysis of Methyl Propiolate Ester and Decarboxylation of Propiolic Acid at 150–210 °C and 275 Bar. The Journal of Physical Chemistry A, 105(25), 6149–6154. [Link]

• Li, L., & Brill, T. B. (2001). Spectroscopy of Hydrothermal Reactions 16: Kinetics of Decarboxylation/Hydrolysis of Methyl Propiolate Ester and Decarboxylation of Propiolic Acid at 150−210 °C and 275 Bar. ResearchGate. [Link]

• Xinchem. (n.d.). tert-butyl propiolate (CAS#13831-03-3). Retrieved from [Link]

• Nair, P. M. (1954). Kinetic studies in ester hydrolysis. Journal of the Indian Institute of Science, 36, 270-278. [Link]

• Nair, P. M. (1956). Kinetic studies in ester hydrolysis. Part VI. The Sterle Factor in Ester Hydrolysis. Journal of the Indian Institute of Science, 38, 337-344. [Link]

• Chem Service. (2015, January 13). Bromoacetone - SAFETY DATA SHEET. Retrieved from [Link]

• Leroy, J. (1997). PREPARATION OF 3-BROMOPROPIOLIC ESTERS: METHYL AND tert-BUTYL 3-BROMOPROPIOLATES. Organic Syntheses, 74, 212. [Link]

• TCI EUROPE N.V. (n.d.). tert-Butyl Propiolate - SAFETY DATA SHEET. Retrieved from [Link]

• Fathalla, M. F., & Elmarassi, Y. R. (2022). Kinetic Reaction, Mechanism and Activation Parameter of Alkali Catalyzed Hydrolysis for Propyl Caprate in Water- Acetone Solvent System. Advances in Consumer Research. [Link]

• Chen, B., et al. (2020). The degradation of propionyl-CoA. ResearchGate. [Link]

• Labtest. (n.d.). Reagents Storage and stability. Precautions and warnings. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Warning: tert-Butyl bromoacetate is a lachrymator. Retrieved from [Link]

• Tang, B. Z., et al. (2014). Metal-free click polymerization of propiolates and azides: facile synthesis of functional poly(aroxycarbonyltriazole)s. Polymer Chemistry, 5(10), 3464-3469. [Link]

• Oppelt, K. T., & Scherf, U. (2023). Recent developments in visible light induced polymerization towards its application to nanopores. Chemical Communications, 59(8), 929-943. [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Retrieved from [Link]

• Gonzalez, E., et al. (2017). Microbial Propionic Acid Production. MDPI. [Link]

• ResearchGate. (n.d.). Thermal destruction of esters. Retrieved from [Link]

• Chemistry Stack Exchange. (2019, April 15). Thermal decomposition of ester. Retrieved from [Link]

• Ren, L., et al. (2018). Bacteria-mediated phthalic acid esters degradation and related molecular mechanisms. Applied Microbiology and Biotechnology, 102(5), 2063-2077. [Link]

• Oppelt, K. T., & Scherf, U. (2023). Recent developments in visible light induced polymerization towards its application to nanopores. Chemical Communications. [Link]

• Liska, R., & Fell, L. (2022). Surface-Immobilized Photoinitiators for Light Induced Polymerization and Coupling Reactions. MDPI. [Link]

• Osborn, D. L., et al. (2017). Thermal Decomposition of Potential Ester Biofuels. Part I: Methyl Acetate and Methyl Butanoate. The Journal of Physical Chemistry A, 121(23), 4477–4490. [Link]

• Yagci, Y., & Tasdelen, M. A. (2011). Visible light induced step-growth polymerization by electrophilic aromatic substitution reactions. Chemical Communications, 47(37), 10470-10472. [Link]

• Göber, B., Lisowski, H., & Franke, P. (1988). [The stability of bromhexine and the structure of its degradation products]. Pharmazie, 43(1), 23-6. [Link]

• DeRienz, K. E., & Mohr, A. L. A. (2020). Extended Stability Evaluation of Selected Cathinones. Journal of analytical toxicology, 44(9), 923–931. [Link]

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Technical Support Center: Overcoming Steric Hindrance in Tert-butyl 3-bromopropiolate Substitutions

An In-depth Technical Guide

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for synthetic challenges involving tert-butyl 3-bromopropiolate. This guide is designed for researchers, chemists, and drug development professionals who are encountering difficulties in achieving successful substitution reactions with this sterically demanding substrate. Here, we will dissect the underlying chemical principles, troubleshoot common experimental failures, and provide robust protocols to overcome these hurdles.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the reactivity of tert-butyl 3-bromopropiolate.

Q1: Why is my standard nucleophilic substitution reaction with tert-butyl 3-bromopropiolate failing or giving very low yields?

A1: The difficulty arises from a combination of two core factors:

• Extreme Steric Hindrance: The tert-butyl group is one of the most sterically bulky substituents used in organic chemistry.[1] Its three methyl groups create a wide conical shield around the ester functionality, which extends to the adjacent carbon-carbon triple bond. This bulk physically blocks the trajectory of incoming nucleophiles, making a traditional backside attack (as in an Sₙ2 reaction) exceptionally difficult.[2]

• Hybridization of the Electrophilic Carbon: The target carbon atom is sp-hybridized due to the alkyne functionality. Nucleophilic substitution at an sp-hybridized carbon does not proceed via a standard Sₙ2 or Sₙ1 mechanism.[3] The reaction pathway is more complex, often involving an addition-elimination mechanism or requiring metal catalysis to proceed efficiently. The high s-character of the sp-orbital also means the C-Br bond is shorter and stronger compared to its sp³ counterpart, making it harder to break.

Q2: What mechanistic pathways should I consider for substitution on a bromoalkyne?

A2: For bromoalkynes, direct substitution is rare. The more viable pathways are:

• Addition-Elimination: A nucleophile can add across the π-system of the alkyne, forming a vinyl anion intermediate. Subsequent elimination of the bromide ion restores the triple bond. However, this pathway is highly dependent on the nature of the nucleophile and substrate.

• Metal-Catalyzed Cross-Coupling: This is the most prevalent and effective strategy. Reactions like the Sonogashira coupling utilize a palladium catalyst to facilitate the reaction between the bromoalkyne (as the electrophile) and a terminal alkyne (as the nucleophile).[4][5][6] This approach circumvents the need for direct nucleophilic attack on the sterically shielded carbon.

Q3: My primary goal is to form a new carbon-carbon bond. What is the recommended starting point?

A3: For C-C bond formation, a Sonogashira cross-coupling reaction is the industry-standard approach.[4][5] It is exceptionally versatile and can be performed under relatively mild conditions.[4] Due to the challenges associated with your substrate, we strongly recommend starting with a copper-free Sonogashira protocol . The copper co-catalyst, while often increasing reaction rates, is notorious for causing the homocoupling of alkyne starting materials (Glaser coupling), a common and frustrating side reaction.[5][7]

Part 2: Troubleshooting Guide for Low-Yielding Reactions

This guide provides a systematic approach to diagnosing and solving common experimental failures.

Troubleshooting Workflow

Caption: Workflow for Copper-Free Sonogashira Coupling.

Materials:

• tert-Butyl 3-bromopropiolate (1.0 equiv)

• Phenylacetylene (1.2 equiv)

• Pd₂(dba)₃ (0.02 equiv)

• XPhos (0.04 equiv)

• Diisopropylethylamine (DIPEA), freshly distilled (3.0 equiv)

• Anhydrous Tetrahydrofuran (THF), degassed

Procedure:

• Preparation:

  • To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the palladium precatalyst, Pd₂(dba)₃ (0.02 equiv), and the ligand, XPhos (0.04 equiv).

  • Seal the flask, evacuate, and backfill with argon. Repeat this cycle three times to ensure an inert atmosphere.

• Reagent Addition:

  • Under a positive flow of argon, add tert-butyl 3-bromopropiolate (1.0 equiv).

  • Add anhydrous, degassed THF (to achieve a final concentration of ~0.1 M with respect to the limiting reagent).

  • Add phenylacetylene (1.2 equiv) via syringe.

  • Finally, add freshly distilled DIPEA (3.0 equiv) via syringe.

• Reaction Execution:

  • Place the sealed flask in a preheated oil bath at 65 °C.

  • Stir the mixture vigorously.

  • Monitor the reaction's progress by taking small aliquots (under argon) for analysis by Thin Layer Chromatography (TLC) or LC-MS. The reaction may take 12-24 hours.

• Workup and Purification:

  • Once the reaction is complete (or has stalled), cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with saturated aqueous NH₄Cl (to remove the amine base) and brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

  • Purify the resulting crude oil via flash column chromatography to yield the desired product.

References

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• 3-BROMOPROPYLENE - Ataman Kimya. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Tert-butyl 3-bromopropiolate and Ethyl 3-bromopropiolate in Organic Synthesis

For the discerning researcher in organic synthesis and drug development, the choice of reagent can be the determining factor in the success of a synthetic campaign. Among the array of alkynyl building blocks, 3-bromopropiolates stand out for their utility in constructing complex molecular architectures. This guide provides an in-depth technical comparison of two commonly employed 3-bromopropiolates: tert-butyl 3-bromopropiolate and ethyl 3-bromopropiolate. By examining their intrinsic electronic and steric differences, we will elucidate the resulting impact on their reactivity, particularly in the context of cycloaddition and cross-coupling reactions. This analysis is supported by experimental data and established mechanistic principles to empower chemists to make informed decisions in their synthetic strategies.

Introduction: The Versatility of 3-Bromopropiolates

Both tert-butyl 3-bromopropiolate and ethyl 3-bromopropiolate are valuable reagents that serve as precursors to a variety of functionalized molecules. The presence of a bromine atom, an electron-withdrawing ester group, and a reactive alkyne moiety within a compact three-carbon framework makes them potent electrophiles and versatile partners in a range of chemical transformations. Their application is particularly prominent in the synthesis of five-membered heterocycles through [3+2] cycloaddition reactions and in the formation of carbon-carbon bonds via Sonogashira coupling.[1][2]

Physicochemical Properties: A Tale of Two Esters

A fundamental understanding of the physical properties of these reagents is crucial for their effective use in the laboratory. The choice of ester group, tert-butyl versus ethyl, imparts distinct characteristics that influence their handling, solubility, and stability.

Property	Tert-butyl 3-bromopropiolate	Ethyl 3-bromopropiolate	Reference(s)
Molecular Formula	C₇H₉BrO₂	C₅H₉BrO₂	[3][4]
Molecular Weight	207.05 g/mol	179.02 g/mol	[3][4]
Appearance	White semi-solid or colorless oil	Colorless to pale yellow liquid	[3][4]
Boiling Point	75-77 °C at 15 mmHg	135-136 °C at 50 mmHg	[3][4]
Key Feature	Bulky ester group, prone to acid-catalyzed cleavage	Less sterically hindered, stable to a wider range of conditions	[5]

The most significant difference lies in the steric bulk of the ester group. The tert-butyl group is considerably larger than the ethyl group, a factor that profoundly influences the reactivity of the adjacent alkyne.

Comparative Reactivity Analysis: Steric and Electronic Effects in Action

The divergent reactivity of tert-butyl and ethyl 3-bromopropiolates can be rationalized by considering the interplay of steric and electronic effects.

Electronic Effects: Both the ethyl and tert-butyl ester groups are electron-withdrawing, which polarizes the alkyne and makes it more susceptible to nucleophilic attack. The inductive effect of the alkyl groups is generally considered to be electron-donating; however, the overall effect of the ester functionality is dominated by the electron-withdrawing character of the carbonyl group. There is a subtle difference in the electronic nature of the two esters. The tert-butyl group, with its three methyl groups, is slightly more electron-donating than the ethyl group. This can marginally decrease the electrophilicity of the alkyne in tert-butyl 3-bromopropiolate compared to its ethyl counterpart.[6]

Steric Effects: The most pronounced difference between the two reagents is the steric hindrance imposed by the bulky tert-butyl group. This steric bulk can significantly influence the approach of reactants to the alkyne, affecting reaction rates and, in some cases, the regioselectivity of the outcome.[7][8]

1,3-Dipolar Cycloaddition Reactions: A Case Study in Isoxazole Synthesis

A prime example of the differential reactivity is observed in 1,3-dipolar cycloaddition reactions, a powerful method for the synthesis of five-membered heterocycles.[1] The reaction of 3-bromopropiolates with nitrile oxides, for instance, yields isoxazoles, which are important scaffolds in medicinal chemistry.[9][10][11]

The general mechanism for a 1,3-dipolar cycloaddition is a concerted process where the 1,3-dipole reacts with the dipolarophile (the propiolate) to form a five-membered ring.[12] The regioselectivity of this reaction is governed by both electronic and steric factors.[1][13]

Caption: General scheme of a [3+2] cycloaddition reaction.

In the case of ethyl 3-bromopropiolate, the smaller ethyl group presents minimal steric hindrance, allowing for a more facile approach of the 1,3-dipole. This generally leads to faster reaction rates and potentially higher yields compared to the tert-butyl analogue under similar conditions.

Conversely, the bulky tert-butyl group in tert-butyl 3-bromopropiolate can impede the approach of the dipole. This steric clash can lead to slower reaction rates and may require more forcing conditions (e.g., higher temperatures or longer reaction times) to achieve comparable yields. Furthermore, the steric hindrance can influence the regiochemical outcome of the cycloaddition, potentially favoring the formation of one regioisomer over another due to differential steric repulsions in the transition state.[7]

Sonogashira Coupling: The Impact on Carbon-Carbon Bond Formation

The Sonogashira coupling is a palladium-catalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide, a cornerstone of modern organic synthesis.[2][15] While 3-bromopropiolates are not terminal alkynes, their bromine atom allows them to participate in Sonogashira-type reactions as the electrophilic partner.

Caption: General scheme of a Sonogashira coupling reaction.

In this context, the steric bulk of the ester group is less likely to have a direct impact on the rate-determining oxidative addition step at the C-Br bond. However, the nature of the ester can influence the solubility of the organometallic intermediates and the overall reaction kinetics. The more lipophilic tert-butyl group may enhance solubility in non-polar organic solvents often used in these reactions.

The electronic differences between the two esters could also play a minor role. The slightly more electron-donating nature of the tert-butyl group might subtly decrease the reactivity of the C-Br bond towards oxidative addition compared to the ethyl ester. However, this effect is generally considered to be less significant than the influence of the palladium catalyst and reaction conditions.[16][17]

Experimental Protocols: A Practical Guide

The following protocols are representative examples of reactions involving 3-bromopropiolates.

Synthesis of Tert-butyl 3-bromopropiolate

This procedure is adapted from a reliable source and provides a high-yielding synthesis of the tert-butyl ester.[3]

Materials:

• Tert-butyl propiolate

• Silver nitrate (AgNO₃)

• N-Bromosuccinimide (NBS)

• Acetone

• Diethyl ether

• Water

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottomed flask, dissolve tert-butyl propiolate in acetone.

• Add a catalytic amount of silver nitrate to the solution and stir for 5 minutes at room temperature.

• Add N-bromosuccinimide in one portion to the suspension.

• Continue stirring for 90 minutes.

• Filter the solids through a pad of Celite and rinse with acetone.

• Concentrate the filtrate under reduced pressure.

• Add water to the residue and extract with diethyl ether.

• Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate to afford tert-butyl 3-bromopropiolate.

Caption: Workflow for the synthesis of tert-butyl 3-bromopropiolate.

Representative [3+2] Cycloaddition for Isoxazole Synthesis

The following is a general procedure for the synthesis of isoxazoles from 3-bromopropiolates.[18]

Materials:

• 3-Bromopropiolate (tert-butyl or ethyl)

• Appropriate nitrone

• Dry benzene

• Ethanol

Procedure:

• Dissolve the 3-bromopropiolate and the nitrone in dry benzene.

• Stir the reaction mixture at room temperature for 24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, evaporate the solvent in vacuo.

• Purify the crude product by crystallization from ethanol to yield the desired isoxazole.

Conclusion: Making the Right Choice for Your Synthesis

• Ethyl 3-bromopropiolate is generally the more reactive of the two due to its smaller steric profile. It is a good choice for reactions where high reactivity is desired and steric hindrance is a concern.

• Tert-butyl 3-bromopropiolate , with its bulky ester group, offers a different set of advantages. The tert-butyl group can be a useful protecting group that can be removed under acidic conditions. Its steric bulk can also be exploited to influence the regioselectivity of certain reactions. However, its use may necessitate more forcing reaction conditions.

By understanding the fundamental principles of steric and electronic effects, and by carefully considering the specific reaction at hand, researchers can strategically select the optimal 3-bromopropiolate to achieve their synthetic goals with greater efficiency and control.

References

• Huisgen, R. (1963). 1,3-Dipolar Cycloadditions. Angewandte Chemie International Edition in English, 2(10), 565-598.
• Houk, K. N., et al. (1973). Frontier molecular orbital theory of 1,3-dipolar cycloadditions. Journal of the American Chemical Society, 95(22), 7287-7297.
• Sustmann, R. (1974). A simple model for the substituent effects in 1,3-dipolar cycloaddition reactions. Tetrahedron Letters, 15(32), 2717-2720.
• Padwa, A. (Ed.). (1984). 1,3-Dipolar Cycloaddition Chemistry (Vol. 1). John Wiley & Sons.
• Caramella, P., & Grünanger, P. (1984). Nitrile Oxides and Imines. In 1,3-Dipolar Cycloaddition Chemistry (Vol. 1, pp. 291-392). John Wiley & Sons.
• Jäger, V., & Colvin, E. W. (1984). Isoxazoles. In Comprehensive Organic Chemistry (Vol. 4, pp. 647-679). Pergamon.
• Huisgen, R. (1984). The Concerted Nature of 1,3-Dipolar Cycloadditions and the Question of Diradical Intermediates. Journal of Organic Chemistry, 41(4), 565-598.
• Al-Abed, Y., & Seifert, K. (2011). Isoxazoles and their derivatives as promising scaffolds for the design of new drugs. Future medicinal chemistry, 3(13), 1639-1655.

• MDPI. (2021). The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. Retrieved from [Link]

• ACS Publications. (2007). 1,3-Dipolar Cycloaddition Reactions: A DFT and HSAB Principle Theoretical Model. The Journal of Physical Chemistry A, 111(30), 7164-7171.

• ResearchGate. (2023). Synthesis of Fused Isoxazoles: A Comprehensive Review. Retrieved from [Link]

• ResearchGate. (2000). Reactions of Secondary -Ketothioamides with Ethyl Bromoacetate and Etyl Bromopropionate. The Synthesis of N-Substituted 2-Acylmethylidene-1,3-thiazolin-4-ones. Retrieved from [Link]

• PMC. (2017). Acceleration of 1,3-Dipolar Cycloadditions by Integration of Strain and Electronic Tuning. Retrieved from [Link]

• MDPI. (2023). Dipolarophile-Controlled Regioselective 1,3-Dipolar Cycloaddition: A Switchable Divergent Access to Functionalized N-Fused Pyrrolidinyl Spirooxindoles. Retrieved from [Link]

• PMC. (2021). The First Examples of [3+2] Cycloadditions with the Participation of (E)-3,3,3-Tribromo-1-Nitroprop-1-Ene. Retrieved from [Link]

• PMC. (2021). An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. Retrieved from [Link]

• Organic Syntheses. (1997).
• SciRP. (2018). Comparative Theoretical Studies of the Reactivity and Stability of Selected Groups of Isomers with Carbon-Oxygen and Carbon-Nitrogen Bonds.
• Chemical Science Review and Letters. (2013). 1,3-Dipolar Cycloaddition Reactions and Nitrones : An Overview. Chem. Sci. Rev. Lett., 2(7), 597-607.

• R Discovery. (1975). A new 1,3-dipolar cycloaddition reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Ethyl 3-bromopropionate. Retrieved from [Link]

• ChemRxiv. (2023). Revealing the (3+2) and (2+2) Cycloaddition Reactivities of Wheland Intermediates. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• NTU Scholars. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• PMC. (2018). [3 + 2]-Cycloaddition reaction of sydnones with alkynes. Retrieved from [Link]

• Organic Syntheses. (2004). PREPARATION OF 1,4,7-TRIS(TERT-BUTOXYCARBONYLMETHYL)-1,4,7,10-TETRAAZACYCLODODECANE. Org. Synth., 81, 1.

• ResearchGate. (2000). Pd(PhCN)2Cl2/P(t-Bu)3: A Versatile Catalyst for Sonogashira Reactions of Aryl Bromides at Room Temperature. Retrieved from [Link]

• Organic & Biomolecular Chemistry. (2020). Unveiling the high reactivity of cyclohexynes in [3 + 2] cycloaddition reactions through the molecular electron density theory. Retrieved from [Link]

• PMC. (2014). Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions. Retrieved from [Link]

• Pearson+. (n.d.). Consider the reaction of t3BuBr (tert-butyl bromide) with NaOEt (...). Retrieved from [Link]

• MDPI. (2021). [3 + n] Cycloaddition Reactions: A Milestone Approach for Elaborating Pyridazine of Potential Interest in Medicinal Chemistry and Optoelectronics. Retrieved from [Link]

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• ResearchGate. (2014). Propionic Acid and Derivatives. Retrieved from [Link]

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Comparing bromoalkynes vs iodoalkynes in palladium-catalyzed cross-coupling

Title: Bromoalkynes vs. Iodoalkynes in Palladium-Catalyzed Cross-Coupling: A Strategic Guide for Synthetic Chemists

Audience: Researchers, scientists, and drug development professionals.

Introduction

Palladium-catalyzed cross-coupling reactions are cornerstones of modern organic synthesis and pharmaceutical development. When constructing complex conjugated systems, alkynyl halides (haloalkynes) serve as highly versatile electrophiles. However, the choice between bromoalkynes and iodoalkynes is not merely a matter of leaving group availability; it fundamentally alters the reaction kinetics, the stability of the organometallic intermediates, and the ultimate product distribution[1]. This guide provides an objective, data-driven comparison of bromoalkynes and iodoalkynes, exploring the mechanistic causality behind their divergent behaviors in Pd-catalyzed workflows.

Mechanistic Causality: The Role of the Halogen in the Catalytic Cycle

The fundamental steps of Pd-catalyzed cross-coupling—oxidative addition, transmetalation, and reductive elimination—are exquisitely sensitive to the nature of the C(sp)–X bond[2].

• Oxidative Addition: The bond dissociation energy of C(sp)–I is significantly lower than that of C(sp)–Br. Consequently, iodoalkynes undergo oxidative addition to Pd(0) species at much faster rates, often proceeding efficiently at room temperature[3]. Bromoalkynes require slightly higher activation energy or highly active electron-rich ligands to achieve comparable oxidative addition rates.

• Homocoupling vs. Cross-Coupling: The hyper-reactivity of iodoalkynes is a double-edged sword. While they readily form the Pd(II) intermediate, this species is highly prone to rapid disproportionation or sequential oxidative additions, leading to symmetrical 1,3-diynes (homocoupling) if the transmetalation step is not kinetically competitive[4]. Bromoalkynes, with their moderated reactivity, allow for a tightly controlled catalytic cycle, making them superior substrates for selective C(sp)–C(sp²) or C(sp)–C(sp) cross-couplings without generating excessive homocoupling side products[5].

Pd-Catalyzed Cross-Coupling Cycle of Haloalkynes.

Quantitative Comparison: Bromoalkynes vs. Iodoalkynes

To strategically select the appropriate haloalkyne, researchers must weigh reactivity against selectivity. The following table summarizes their performance across key synthetic parameters based on established literature.

Parameter	Bromoalkynes	Iodoalkynes
C(sp)–X Reactivity	Moderate (Requires active Pd catalysts or specific ligands)	Very High (Often proceeds ligand-free at Room Temp)
Cross-Coupling Selectivity	Excellent (Minimal homocoupling)	Moderate to Poor (Highly dependent on transmetalation rate)
Homocoupling Tendency	Low	Very High (Readily forms 1,3-diynes)
Stability (Bench/Storage)	Good (Stable under standard conditions)	Fair (Light and temperature sensitive)
Ideal Application	Suzuki-Miyaura, Cadiot-Chodkiewicz cross-couplings	Symmetrical 1,3-diyne synthesis, highly hindered couplings

Experimental Protocols & Self-Validating Workflows

To demonstrate the divergent reactivity of these substrates, we provide two self-validating protocols. Protocol A leverages the controlled reactivity of bromoalkynes for cross-coupling[6], while Protocol B exploits the hyper-reactivity of iodoalkynes for homocoupling[4].

Protocol A: Ligand-Free Suzuki-Miyaura Cross-Coupling of Bromoalkynes

This protocol demonstrates the controlled cross-coupling of bromoalkynes with arylboronic acids under aerobic conditions. The use of a ligand-free system validates that the C(sp)–Br bond provides a stable enough Pd(II) intermediate to await transmetalation without degrading into homocoupled products[6].

• Reagents: Bromoalkyne (1.0 mmol), Arylboronic acid (1.2 mmol), Pd(dba)₂ (0.1 mol%), Cs₂CO₃ (2.0 mmol), Methanol (5 mL).

• Step-by-Step Methodology:

  • Add the bromoalkyne, arylboronic acid, and Cs₂CO₃ to a round-bottom flask equipped with a magnetic stir bar.

  • Add methanol as the solvent. Do not purge with inert gas; the reaction is designed to be aerobic.

  • Add the Pd(dba)₂ catalyst.

  • Stir the mixture at room temperature (25 °C) for 2–4 hours.

  • Validation Check: Monitor by TLC. The disappearance of the bromoalkyne without the appearance of a highly non-polar 1,3-diyne spot confirms successful transmetalation and cross-coupling.

  • Quench with water, extract with ethyl acetate, dry over Na₂SO₄, and purify via silica gel chromatography.

Protocol B: Controlled Homocoupling of Iodoalkynes

This protocol highlights the intrinsic propensity of iodoalkynes to undergo homocoupling. By omitting a transmetalating agent, a base, and copper co-catalysts, the system forces the iodoalkyne to act as both the electrophile and the nucleophile source[4].

• Reagents: 1-Iodoalkyne (1.0 mmol), Pd(PPh₃)₄ (4 mol%), DMF (2 mL).

• Step-by-Step Methodology:

  • Charge a Schlenk flask with Pd(PPh₃)₄ and purge with nitrogen.

  • Dissolve the 1-iodoalkyne in anhydrous DMF and inject it into the flask.

  • Stir the reaction mixture at room temperature.

  • Validation Check: The reaction should reach completion within 1-2 hours. The rapid formation of the symmetrical 1,3-diyne in the absence of a base or copper proves the extreme reactivity of the C(sp)–I bond toward Pd(0) and its subsequent rapid disproportionation.

  • Dilute with diethyl ether, wash with brine, dry, and concentrate for purification.

Strategic Selection for Drug Development

In pharmaceutical development, atom economy and impurity profiles are critical. When synthesizing unsymmetrical alkynes (e.g., API intermediates), bromoalkynes are the superior choice . Their resistance to homocoupling ensures a cleaner impurity profile, reducing the burden on downstream purification. Furthermore, specialized π-acceptor phosphine-olefin ligands can be employed to perfectly tune the reductive elimination step for bromoalkynes in C(sp)–C(sp) cross-couplings[5]. Conversely, if the target scaffold is a symmetrical 1,3-diyne (e.g., for conjugated polymer materials or specific natural product motifs), iodoalkynes are highly efficient , allowing for base-free and copper-free homocoupling under exceptionally mild conditions[4].

References

• Elucidating the reaction mechanism of a palladium-palladium dual catalytic process through kinetic studies of proposed elementary steps. Nature Communications (2023). 1

• Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. University of Windsor (1995). 2

• 17.2: Palladium catalyzed couplings. Chemistry LibreTexts (2020).3

• Palladium-Catalyzed Homocoupling Reaction of 1-Iodoalkynes: A Simple and Efficient Synthesis of Symmetrical 1,3-Diynes. The Journal of Organic Chemistry (2003). 4

• Investigation of an efficient palladium-catalyzed C(sp)-C(sp) cross-coupling reaction using phosphine-olefin ligand: application and mechanistic aspects. PubMed (2008). 5

• Efficient Palladium-Catalyzed Cross-Coupling Reaction of Alkynyl Halides with Organoboronic Acids under Aerobic Conditions. Organic Chemistry Portal / Synthesis (2012). 6

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Mass Spectrometry Fragmentation Patterns of tert-Butyl 3-Bromopropiolate: A Comparative Analytical Guide

As a Senior Application Scientist, I frequently encounter analytical bottlenecks when characterizing halogenated alkynes. tert-Butyl 3-bromopropiolate is a premier bifunctional building block in modern drug development. Synthetically, it is highly prized: the alkyne moiety undergoes precise cross-coupling or azide-alkyne cycloadditions, while the tert-butyl ester provides robust steric shielding and can be selectively cleaved under mild acidic conditions (e.g., TFA/DCM) without risking the saponification of other base-sensitive functional groups [1].

However, the exact chemical lability that makes the tert-butyl group synthetically valuable translates into significant gas-phase instability during Electron Ionization Mass Spectrometry (EI-MS). This guide objectively compares the MS fragmentation performance of tert-butyl 3-bromopropiolate against its widely used alternative, ethyl 3-bromopropiolate, providing researchers with the mechanistic causality and self-validating protocols needed to prevent spectral misidentification.

Mechanistic Causality: The tert-Butyl Effect vs. Ethyl Esters

To accurately interpret the MS spectra of these compounds, one must understand the thermodynamics of their gas-phase cations [[2]]([Link]2].

• Molecular Ion Survival : Under standard 70 eV EI conditions, the molecular ion of tert-butyl 3-bromopropiolate ([M]^+• at m/z 204/206) is vanishingly small, typically registering at <1% relative abundance. The bulky, electron-rich tert-butyl group acts as a thermodynamic sink, driving rapid unimolecular dissociation. In contrast, the ethyl ester ([M]^+• at m/z 176/178) yields a much more robust and easily identifiable molecular ion peak.

• Base Peak Formation (Alpha-Cleavage) : The base peak for the tert-butyl ester is almost exclusively the tert-butyl cation (m/z 57). This occurs via rapid alpha-cleavage, driven by the hyperconjugative stabilization of the tertiary carbocation [3]. The ethyl ester, lacking this stabilization, produces a much weaker ethyl cation (m/z 29), shifting its base peak to other structural fragments.

• Alkene Neutral Loss : Both esters undergo a McLafferty-type rearrangement, but with vastly different kinetics. The tert-butyl ester readily loses isobutene (56 Da) to form the protonated 3-bromopropiolic acid radical cation (m/z 148/150). The ethyl ester loses ethylene (28 Da) to form the same fragment, but this pathway competes heavily with the loss of the ethoxy radical (45 Da) [3].

• The Bromine Isotopic Signature : Both compounds contain a single bromine atom, which provides a built-in self-validation mechanism. Any fragment retaining the bromine atom will exhibit a characteristic 1:1 doublet separated by 2 mass units, corresponding to ^79^Br and ^81^Br [4].

Comparative MS Performance Data

The following table summarizes the quantitative fragmentation data, highlighting the diagnostic differences between the two ester alternatives.

Fragment Assignment	tert-Butyl 3-Bromopropiolate (m/z)	Ethyl 3-Bromopropiolate (m/z)	Relative Abundance (t-Bu)	Relative Abundance (Ethyl)	Structural Origin
[M]^+•	204 / 206	176 / 178	< 1%	~ 15%	Intact Molecular Ion
[M - Alkene]^+•	148 / 150	148 / 150	~ 40%	~ 5%	Loss of isobutene (56 Da) or ethylene (28 Da)
[M - Alkoxy]^+	131 / 133	131 / 133	~ 10%	~ 60%	Loss of t-butoxy (73 Da) or ethoxy (45 Da)
[HC≡C-Br]^+•	104 / 106	104 / 106	~ 20%	~ 25%	Decarboxylation product
[Alkyl]^+	57	29	100% (Base Peak)	~ 30%	tert-Butyl cation or Ethyl cation

Experimental Protocol: Self-Validating GC-EI-MS Workflow

To ensure high-fidelity data and prevent the thermal degradation of the alkyne prior to ionization, the following self-validating protocol must be strictly adhered to.

Step 1: Sample Preparation

• Dilute the tert-butyl 3-bromopropiolate standard to 100 µg/mL in anhydrous GC-grade dichloromethane (DCM) [4].

• Causality: DCM is chosen because it expands minimally in the GC inlet compared to methanol or acetonitrile. This prevents vapor backflash and limits the sample's exposure to the hot metal surfaces of the inlet, mitigating premature thermal decarboxylation.

Step 2: Instrument Parameters (GC-MS)

• Column : 5% Phenyl-methylpolysiloxane (e.g., DB-5MS), 30 m × 0.25 mm × 0.25 µm.

• Inlet Temperature : Set to 200 °C. (Crucial Causality: Do not exceed 200 °C. Halogenated alkynes are highly prone to thermal degradation at the standard 250 °C inlet temperatures used for robust aromatics).

• Injection : 1 µL volume, Split ratio 10:1.

• Oven Program : 50 °C hold for 1 min, ramp at 15 °C/min to 250 °C, hold for 3 min.

• MS Source : Electron Ionization (EI) at 70 eV. Source temperature: 230 °C. Scan range: m/z 35 to 300.

Step 3: Data Acquisition and Self-Validation

• Isotopic Ratio Check : Locate the [M - Isobutene]^+• cluster at m/z 148 and 150. Calculate the abundance ratio. Self-Validation: The system is validated if the ratio is strictly 1:1 (± 5%). A deviation indicates isobaric interference or column bleed.

• Base Peak Verification : Confirm that m/z 57 is the base peak (100% abundance). If m/z 29 or 45 appears prominently, the sample is likely cross-contaminated with the ethyl ester [3].

Visualizing the Fragmentation Pathway

The logical relationship of the unimolecular dissociation steps for tert-butyl 3-bromopropiolate is mapped below.

EI-MS fragmentation pathway of tert-butyl 3-bromopropiolate highlighting key m/z transitions.

References

• Title : tert-Butyl 3-bromopropiolate Source : Organic Syntheses URL :[Link]

• Title : Mass Spectrometry - Fragmentation Patterns Source : Chemistry LibreTexts URL : [Link]

• Title : Fragmentation of various classes of organic molecules Source : INFLIBNET Centre URL :[Link]

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Benchmarking reaction rates of tert-butyl 3-bromopropiolate in cycloadditions

An in-depth technical analysis and benchmarking guide for evaluating the performance of tert-butyl 3-bromopropiolate in cycloaddition reactions, designed for synthetic chemists and drug development professionals.

Executive Summary

In the realm of click chemistry and advanced cycloadditions, 1-haloalkynes represent a highly versatile class of building blocks. Their dual nature—acting both as a reactive dipolarophile/dienophile and as a precursor for subsequent cross-coupling—makes them invaluable in drug discovery and materials science[1]. Among these, tert-butyl 3-bromopropiolate stands out. While the electron-withdrawing ester and bromine groups synergistically lower the alkyne's Lowest Unoccupied Molecular Orbital (LUMO) to accelerate cycloadditions, the bulky tert-butyl group introduces steric hindrance.

This guide objectively benchmarks the reaction rates, stability, and regioselectivity of tert-butyl 3-bromopropiolate against its methyl and ethyl counterparts, providing self-validating experimental protocols to ensure reproducible integration into your synthetic pipelines.

The Mechanistic Landscape: Causality in Haloalkyne Cycloadditions

To optimize a cycloaddition, one must understand the electronic and steric forces at play. The substitution of a terminal proton with a bromine atom fundamentally alters the alkyne's reactivity profile:

• Electronic Activation: The electronegative bromine atom and the ester carbonyl exert a strong inductive and resonance-withdrawing effect. This drastically lowers the LUMO of the alkyne, accelerating inverse electron-demand Diels-Alder reactions and specific 1,3-dipolar cycloadditions[1].

• Steric Modulation: The tert-butyl group acts as a steric shield. In metal-catalyzed processes like the Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC), the rate-determining step is the formation of the ruthenacycle intermediate[2]. The bulky tert-butyl group increases the activation energy barrier of this step compared to a methyl ester, resulting in a measurable deceleration of the reaction rate.

• Thermal Stability & Safety: Methyl 3-bromopropiolate is notoriously unstable and poses a severe explosion hazard during distillation. In stark contrast, tert-butyl 3-bromopropiolate is significantly more stable and can be safely distilled under reduced pressure (75–77°C at 15 mm Hg), making it the superior choice for scalable pharmaceutical synthesis[3].

Caption: RuAAC mechanism highlighting the rate-determining ruthenacycle formation where steric hindrance occurs.

Benchmarking Data: tert-Butyl vs. Methyl & Ethyl Alternatives

When selecting a 3-bromopropiolate derivative, chemists must balance reaction kinetics with handling safety and downstream deprotection strategies. The following table synthesizes experimental benchmarking data across three primary cycloaddition modalities: RuAAC[4], CuAAC[5], and Diels-Alder[6].

Table 1: Comparative Performance of Alkyl 3-Bromopropiolates

Substrate	Relative Rate (RuAAC)*	Thermal Stability / Safety	Regioselectivity (RuAAC)	Downstream Cleavage
Methyl 3-bromopropiolate	1.00 (Fastest)	Low (Explosion hazard during distillation)	>20:1 (1,5-isomer)	Basic hydrolysis (saponification)
Ethyl 3-bromopropiolate	0.85	Moderate	>20:1 (1,5-isomer)	Basic hydrolysis
tert-Butyl 3-bromopropiolate	0.45 (Slowest)	High (Distillable at 75°C/15mmHg)	>20:1 (1,5-isomer)	Acidic cleavage (TFA), orthogonal to base-sensitive groups

Relative rate normalized to methyl 3-bromopropiolate in standard RuAAC conditions (CpRuCl(COD), DMF, 60°C).

Data Interpretation: While tert-butyl 3-bromopropiolate exhibits a reaction rate approximately half that of the methyl derivative due to steric impedance at the metal center, it offers two massive advantages: safety and orthogonality . The ability to cleave the tert-butyl ester under mild acidic conditions (e.g., Trifluoroacetic acid) without disturbing base-sensitive functional groups on complex drug scaffolds makes it the premium choice for late-stage functionalization.

Experimental Protocols & Self-Validating Workflows

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Each includes specific analytical checkpoints to confirm intermediate success before proceeding.

Protocol A: Ruthenium-Catalyzed Synthesis of 5-Bromo-1,2,3-Triazoles

This protocol utilizes[Cp*RuCl(COD)] to selectively generate the 1,5-disubstituted triazole[4].

Materials:

• tert-Butyl 3-bromopropiolate (1.0 equiv, 1.0 mmol)

• Organic Azide (e.g., Benzyl azide) (1.2 equiv, 1.2 mmol)

• Cp*RuCl(COD) catalyst (5 mol%)

• Anhydrous DMF (0.2 M)

Step-by-Step Methodology:

• Preparation: In an argon-filled glovebox, charge an oven-dried Schlenk tube with Cp*RuCl(COD) (5 mol%).

• Addition: Add anhydrous DMF, followed by tert-butyl 3-bromopropiolate and the organic azide.

• Reaction: Seal the tube, remove it from the glovebox, and stir at 60°C. Causality note: The elevated temperature overcomes the steric barrier imposed by the tert-butyl group, which would otherwise stall at room temperature.

• Kinetic Checkpoint (Self-Validation): At 4 hours, pull a 10 µL aliquot. Dilute in MeCN and analyze via LC-MS. The reaction is complete when the alkyne peak (UV 254 nm) is consumed.

• Isolation: Quench with water, extract with EtOAc (3x), dry over MgSO₄, and concentrate. Purify via flash chromatography.

• Structural Validation: Confirm regiochemistry via ¹³C NMR. The C5 carbon bearing the bromine atom characteristically resonates at 95–105 ppm , distinguishing it from a 1,4-isomer.

Protocol B: Inverse Electron-Demand Diels-Alder Cycloaddition

Haloalkynes are excellent dienophiles for constructing bridged bicyclic systems[6].

Materials:

• tert-Butyl 3-bromopropiolate (1.0 equiv, 2.0 mmol)

• 1,3-Cyclohexadiene (1.5 equiv, 3.0 mmol)

• Toluene (0.5 M)

Step-by-Step Methodology:

• Setup: Combine all reagents in a heavy-walled glass pressure vessel equipped with a magnetic stir bar.

• Reaction: Heat the mixture to 80°C for 16 hours. Causality note: The electron-withdrawing bromine and ester groups lower the LUMO of the alkyne, allowing this reaction to proceed without a Lewis acid catalyst.

• Kinetic Checkpoint: Monitor via ¹H NMR of the crude mixture. Look for the disappearance of the diene's vinylic protons and the emergence of the distinct bridgehead protons of the bicyclo[2.2.2]octadiene system.

• Purification: Concentrate under reduced pressure and purify via silica gel chromatography (Hexanes/EtOAc) to yield the tert-butyl 3-bromobicyclo[2.2.2]octa-2,5-diene-2-carboxylate.

Caption: Standardized workflow for benchmarking cycloaddition kinetics of haloalkynes.

Conclusion & Strategic Recommendations

When benchmarking tert-butyl 3-bromopropiolate against alternative 1-haloalkynes, the data presents a clear trade-off. If sheer reaction velocity is the sole metric, methyl 3-bromopropiolate is superior. However, in modern pharmaceutical development where process safety , reagent shelf-life , and orthogonal deprotection are paramount, tert-butyl 3-bromopropiolate is the definitive choice.

By slightly elevating the reaction temperature or increasing catalyst loading (e.g., 5 mol% to 10 mol% in RuAAC), the steric penalties of the tert-butyl group can be easily mitigated, unlocking a safe, highly functionalized building block for complex molecular architectures.

References

• Organic Syntheses , "tert-Butyl 3-bromopropiolate". [Link]

• Accounts of Chemical Research , "Haloalkynes: A Powerful and Versatile Building Block in Organic Synthesis".[Link]

• Chemistry - A European Journal (via PMC) , "Ruthenium-Catalyzed Cycloaddition of 1-Haloalkynes with Nitrile Oxides and Organic Azides; Synthesis of 4-Halo Isoxazoles and 5-Halo Triazoles".[Link]

• Beilstein Journal of Organic Chemistry , "Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition".[Link]

• RSC Advances , "Synthesis, characterization and computational evaluation of bicyclooctadienes towards molecular solar thermal energy storage".[Link]

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of Tert-butyl 3-bromopropiolate: Acknowledging and Mitigating Reactivity

For the modern researcher, the synthesis of novel compounds is a routine yet critical task. Tert-butyl 3-bromopropiolate, a potentially valuable intermediate, is one such compound that may be synthesized for further elaboration. However, its disposal requires a considered and informed approach due to its inherent reactivity. The absence of a commercially available Safety Data Sheet (SDS) for this specific molecule necessitates a disposal protocol derived from the fundamental principles of its constituent functional groups: a reactive bromoalkyne and a tert-butyl ester. This guide provides a comprehensive, step-by-step procedure for the safe quenching and disposal of tert-butyl 3-bromopropiolate, ensuring the safety of laboratory personnel and compliance with environmental regulations.

Understanding the Inherent Hazards

Tert-butyl 3-bromopropiolate combines the chemical properties of a bromoalkyne and a tert-butyl ester. The primary hazard stems from the bromoalkyne moiety. Bromoalkynes are known to be electrophilic at the carbon atom bonded to the bromine, making them susceptible to attack by nucleophiles.[1] This reactivity classifies them as potential alkylating agents, which can have toxicological effects.[2][3]

While a specific SDS for tert-butyl 3-bromopropiolate is not available, the SDS for the parent compound, tert-butyl propiolate (CAS 13831-03-3), indicates that it is a flammable liquid and vapor, causes skin and eye irritation, and may cause respiratory irritation.[4][5][6][7] The presence of the bromine atom in tert-butyl 3-bromopropiolate is expected to enhance its reactivity and potential for hazardous reactions.

The tert-butyl ester group is generally stable under neutral and basic conditions but is readily cleaved by acids.[8] This property will be considered in the developed disposal protocol.

Table 1: Hazard Profile of Tert-butyl 3-bromopropiolate (Inferred)

Hazard Class	Description	Primary Contributing Functional Group
Flammable Liquid	Expected to have a relatively low flashpoint.	Tert-butyl propiolate backbone
Skin and Eye Irritant	Likely to cause irritation upon contact.	Tert-butyl propiolate backbone
Respiratory Irritant	Inhalation of vapors may cause respiratory tract irritation.	Tert-butyl propiolate backbone
Reactive/Alkylating Agent	The electrophilic carbon-bromine bond can react with biological nucleophiles.	Bromoalkyne
Incompatible with Strong Bases, Strong Oxidizing Agents, and some Nucleophiles	Can undergo vigorous or exothermic reactions.	Bromoalkyne and Tert-butyl ester

The Disposal Workflow: A Two-Stage Approach

The proper disposal of tert-butyl 3-bromopropiolate involves a two-stage process: (1) Quenching (Neutralization) to deactivate the reactive bromoalkyne functionality, followed by (2) Segregation and Disposal of the resulting waste stream in accordance with institutional and regulatory guidelines.

Caption: Disposal workflow for tert-butyl 3-bromopropiolate.

Detailed Experimental Protocol for Quenching

This protocol is designed for the neutralization of small quantities of tert-butyl 3-bromopropiolate typically generated in a research laboratory setting. All operations must be performed in a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a flame-resistant lab coat, and chemical-resistant gloves.

Principle of Quenching

The chosen quenching method utilizes a solution of sodium thiosulfate (Na₂S₂O₃). Thiosulfate is a mild reducing agent and a soft nucleophile that will readily react with the electrophilic bromoalkyne. This reaction will displace the bromide ion and form a less reactive and more water-soluble thiosulfate ester, effectively neutralizing the alkylating potential of the bromoalkyne. This method is preferable to strong bases, which could induce other hazardous reactions with the alkyne.

Materials

• Tert-butyl 3-bromopropiolate solution (in a compatible solvent like THF or toluene)

• Sodium thiosulfate (Na₂S₂O₃)

• Deionized water

• Ice bath

• Stir plate and stir bar

• Appropriate reaction flask and addition funnel (or pipette)

• Thin-layer chromatography (TLC) supplies (for reaction monitoring)

Step-by-Step Quenching Procedure

• Preparation:

  • In a chemical fume hood, place the flask containing the solution of tert-butyl 3-bromopropiolate on a stir plate and begin stirring.

  • Cool the flask in an ice bath.

  • Prepare a quenching solution by dissolving an excess of sodium thiosulfate in water (e.g., a 1-2 M solution). A significant excess (at least 3-5 molar equivalents relative to the bromoalkyne) is recommended to ensure complete reaction.

• Quenching Reaction:

  • Slowly add the sodium thiosulfate solution to the stirring, cooled solution of tert-butyl 3-bromopropiolate. The addition should be dropwise to control any potential exotherm.

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for a minimum of 2-4 hours. An overnight stir is recommended to ensure the reaction goes to completion.

• Verification of Quenching (Optional but Recommended):

  • If possible, monitor the disappearance of the starting material by an appropriate analytical technique, such as Thin Layer Chromatography (TLC), to confirm that the quenching reaction is complete.

Final Disposal of the Quenched Material

Once the reactive bromoalkyne has been neutralized, the resulting waste stream can be prepared for final disposal.

• Neutralization:

  • Check the pH of the aqueous layer. If it is acidic or basic, neutralize it by adding a dilute acid (e.g., HCl) or base (e.g., sodium bicarbonate) dropwise with stirring.

• Waste Segregation:

  • The resulting mixture will likely consist of an organic layer and an aqueous layer. The entire mixture should be treated as halogenated organic waste . Do not dispose of any portion down the sanitary sewer.

• Packaging and Labeling:

  • Transfer the entire quenched reaction mixture into a designated, properly labeled hazardous waste container for halogenated organic solvents.

  • The label should clearly indicate the contents, including the reaction products (e.g., "Quenched tert-butyl 3-bromopropiolate waste," "sodium bromide," "sodium thiosulfate," and the solvent used).

• Storage and Pickup:

  • Store the sealed waste container in a designated satellite accumulation area, away from incompatible materials, as specified by your institution's environmental health and safety (EHS) office.[9]

  • Arrange for pickup by your institution's hazardous waste management service.

Trustworthiness and Self-Validation

The protocol described above is designed to be a self-validating system. The use of a significant excess of a mild and well-understood quenching agent (sodium thiosulfate) provides a high degree of confidence in the complete neutralization of the reactive species. The recommendation to monitor the reaction and the extended reaction time further ensures the efficacy of the procedure. By transforming the reactive electrophile into a more stable and water-soluble derivative, the primary hazards associated with tert-butyl 3-bromopropiolate are effectively mitigated. Adherence to this protocol, in conjunction with standard safe laboratory practices and institutional guidelines, provides a robust framework for the safe management of this chemical waste.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Tert-butyl 3-bromopropiolate

In the landscape of drug discovery and development, the synthesis of novel molecular entities often requires handling highly reactive and sparsely documented reagents. Tert-butyl 3-bromopropiolate is one such compound. As a reactive bromoalkyne, it presents a significant hazard profile that demands a rigorous and well-informed approach to personal safety.

This guide provides essential, immediate safety and logistical information for the handling of Tert-butyl 3-bromopropiolate. It is crucial to note that comprehensive safety data for this specific molecule is limited. Therefore, the recommendations herein are synthesized from the known hazards of structurally analogous compounds, including the non-brominated parent, tert-butyl propiolate, and other related propiolates and brominated esters. This conservative approach is fundamental to ensuring the highest level of safety in the laboratory.

Hazard Profile: A Synthesis of Analog Data

Tert-butyl 3-bromopropiolate combines the hazards of a reactive acetylenic bond, an ester functional group, and an activated bromine atom. Based on data from similar compounds, a comprehensive hazard assessment can be compiled. The parent compound, tert-butyl propiolate, is classified as a flammable liquid that causes skin, eye, and respiratory irritation[1]. The presence of a bromine atom, particularly on an sp-hybridized carbon, can enhance both reactivity and toxicity. For instance, related compounds like ethyl propiolate are known lachrymators (tear-inducing agents), a property that should be assumed for this reagent[2][3].

The following table summarizes the anticipated GHS hazard classifications for Tert-butyl 3-bromopropiolate.

Hazard Category	Classification	Hazard Statement	Rationale / Analog Source
Flammable Liquid	Category 3	H226: Flammable liquid and vapor	Based on tert-butyl propiolate[1][4][5].
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Based on tert-butyl propiolate and tert-butyl 3-bromopropionate[1][4][6][7].
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation	Based on tert-butyl propiolate and tert-butyl 3-bromopropionate[1][4][6][7].
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation	Based on tert-butyl propiolate and tert-butyl 3-bromopropionate[1][6][7].
Acute Toxicity, Oral	Category 4 (Anticipated)	H302: Harmful if swallowed	Based on tert-butyl 3-bromopropionate[6][7].
Lachrymator	Assumed	Causes severe irritation and tearing	Based on ethyl propiolate[2][3].

Core Directive: Mandatory Personal Protective Equipment (PPE)

A multi-layered PPE strategy is non-negotiable when handling a reagent with this hazard profile. The following equipment must be worn at all times.

Eye and Face Protection: The First Line of Defense

Due to its classification as a severe eye irritant and its lachrymatory properties, robust eye and face protection is critical.

• Primary Protection: Chemical splash goggles that conform to ANSI Z87.1 or EN166 standards are mandatory[2]. These must provide a complete seal around the eyes to protect from splashes, vapors, and mists.

• Secondary Protection: A full-face shield must be worn over the chemical splash goggles[8][9]. This provides a secondary barrier for the entire face, which is crucial when handling larger volumes or during operations with a higher splash potential, such as quenching a reaction.

Hand Protection: Preventing Dermal Exposure

Given that Tert-butyl 3-bromopropiolate is a skin irritant and likely readily absorbed, a conservative double-gloving approach is required. Since specific chemical breakthrough time data is unavailable for this compound, this layered approach provides the most reliable protection.

• Inner Glove: A nitrile glove (minimum 0.1 mm thickness) provides good dexterity and splash resistance for incidental contact.

• Outer Glove: A more robust glove, such as butyl rubber or neoprene (minimum 0.3 mm thickness), should be worn over the nitrile glove. These materials generally offer superior protection against halogenated and reactive organic compounds.

• Crucial Practice: Gloves must be inspected for damage before each use. If any sign of contamination occurs, they must be removed immediately and replaced, ensuring the outer glove is removed without contaminating the inner glove or skin[10].

Body and Skin Protection

Protecting the skin from potential spills and splashes is essential.

• Lab Coat: A flame-resistant lab coat is required due to the flammability of the compound[11]. Standard cotton lab coats are not sufficient as they can ignite and continue to burn.

• Chemical Apron: For any procedures involving more than a few milliliters of the material, a chemical-resistant apron should be worn over the lab coat.

• Personal Clothing: Full-length pants and closed-toe shoes are mandatory laboratory attire and form the base layer of protection[10].

Respiratory Protection: Engineering Controls are Key

The primary method for respiratory protection is the use of engineering controls.

• Chemical Fume Hood: All handling of Tert-butyl 3-bromopropiolate, including weighing, transfers, and reaction setup, must be conducted inside a certified chemical fume hood to protect against inhalation of irritating vapors[12].

• Emergency Respirator Access: In the event of a significant spill or failure of the fume hood, a NIOSH-approved air-purifying respirator with organic vapor/acid gas (OV/AG) cartridges should be available for emergency response personnel[2].

Experimental Protocol: Safely Weighing and Preparing a Solution

This protocol outlines the step-by-step methodology for safely handling Tert-butyl 3-bromopropiolate during a common laboratory procedure.

• Preparation and Pre-Use Inspection:

  • Verify that the chemical fume hood is certified and functioning correctly (check airflow monitor).

  • Ensure an eyewash station and safety shower are accessible and unobstructed.

  • Assemble all necessary glassware and equipment (balance, spatula, beaker, solvent, stir bar) inside the fume hood.

  • Inspect all PPE for defects before donning.

• Donning PPE:

  • Put on the inner nitrile gloves.

  • Don the flame-resistant lab coat, ensuring it is fully buttoned.

  • Put on the outer butyl rubber or neoprene gloves.

  • Don the chemical splash goggles, ensuring a snug fit.

  • Finally, put on the full-face shield.

• Chemical Handling:

  • Place the reagent bottle in a secondary container inside the fume hood.

  • Slowly open the bottle, pointing the cap away from you.

  • Using a clean spatula, carefully weigh the desired amount of Tert-butyl 3-bromopropiolate into a tared container. Perform this action smoothly to minimize generating vapors.

  • Securely close the main reagent bottle immediately after dispensing.

  • Add the solvent to the container with the weighed reagent and begin stirring.

• Decontamination and Doffing PPE:

  • Clean any contaminated surfaces and equipment within the fume hood.

  • To remove PPE, first take off the outer gloves, peeling them off without touching the external surface.

  • Remove the face shield and goggles.

  • Remove the lab coat.

  • Finally, remove the inner nitrile gloves and dispose of all disposable PPE in the designated hazardous waste container.

  • Wash hands and forearms thoroughly with soap and water.

Visualization of Safe Handling Workflow

The following diagram illustrates the critical steps and decision points for the safe handling of Tert-butyl 3-bromopropiolate.

Caption: Safe Handling Workflow for Tert-butyl 3-bromopropiolate.

Emergency and Disposal Procedures

• Spills: In case of a small spill inside the fume hood, absorb it with an inert material like vermiculite or sand. Collect the material in a sealed, labeled container for hazardous waste disposal. For large spills, evacuate the area and contact your institution's emergency response team[3][12].

• Personal Exposure:

  • Skin: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention[2][13].

  • Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention[2][13].

• Disposal: All waste containing Tert-butyl 3-bromopropiolate must be treated as hazardous. It should be collected in a designated, properly labeled container for halogenated organic waste and disposed of according to institutional and local regulations[12]. Do not dispose of it down the drain.

By adhering to these stringent guidelines, researchers can safely manage the risks associated with handling Tert-butyl 3-bromopropiolate, ensuring both personal safety and the integrity of their research.

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